Tetrahydrouridine-d3

Core Science & Biosynthesis

The Dual-Pronged Mechanism of Tetrahydrouridine-d3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrahydrouridine (B1681287) (THU) is a potent pharmacological agent primarily recognized as a powerful competitive inhibitor of the enzyme cytidine (B196190) deaminase (CDA). Its deuterated isotopologue, Tetrahydrouridine-d3 (THU-d3), serves as a valuable tool in pharmacokinetic and metabolic studies. This technical guide provides an in-depth exploration of the mechanism of action of Tetrahydrouridine, for which THU-d3 acts as a stable-isotope-labeled counterpart. The primary mechanism involves the inhibition of CDA, which is critical for preventing the rapid degradation of cytidine analog chemotherapeutics like decitabine (B1684300) and gemcitabine, thereby enhancing their bioavailability and therapeutic efficacy. Emerging evidence also points to a secondary, CDA-independent mechanism involving direct cell cycle regulation. This guide synthesizes the available quantitative data, details key experimental protocols, and provides visual representations of the underlying biochemical pathways and research workflows.

Core Mechanism of Action: Cytidine Deaminase Inhibition

The principal mechanism of action of Tetrahydrouridine is its function as a potent, specific, and competitive inhibitor of cytidine deaminase (CDA).[1] CDA is a crucial enzyme in the pyrimidine (B1678525) salvage pathway responsible for the hydrolytic deamination of cytidine and deoxycytidine to uridine (B1682114) and deoxyuridine, respectively.[2][3][4] This enzymatic conversion is a major pathway for the inactivation and degradation of several cytidine-based anticancer drugs.

Quantitative Inhibition Data

The inhibitory potency of Tetrahydrouridine against cytidine deaminase has been quantified in several studies. The half-maximal inhibitory concentration (IC50) and the inhibition constant (Ki) are key parameters demonstrating its efficacy.

Parameter	Value	Enzyme Source	Notes
IC50	152 µM	Not Specified	Represents the concentration of THU required to inhibit 50% of CDA activity.
Ki	54 nM	Human	The inhibition constant, indicating a high binding affinity.
Ki	240 nM	E. coli	Shows species-specific differences in binding affinity.
Ki	0.53 - 2.2 µM	Not Specified	Values vary depending on the substrate used in the assay.

Data sourced from multiple references.

Signaling Pathway Diagram

The following diagram illustrates the primary mechanism of THU as a CDA inhibitor.

Caption: THU inhibits CDA, preventing cytidine analog degradation.

Secondary Mechanism: CDA-Independent Cell Cycle Regulation

Recent studies have uncovered a secondary mechanism of action for Tetrahydrouridine that is independent of its role as a CDA inhibitor.[9] THU has been shown to directly inhibit cell proliferation in certain cancer cell lines.

This effect is achieved by inducing a cell cycle arrest at the G1/S checkpoint. The molecular basis for this arrest is the suppression of the E2F1 transcription factor at the protein level. E2F1 is a key regulator of the cell cycle, and its downregulation prevents cells from transitioning from the G1 (growth) phase to the S (DNA synthesis) phase. This antiproliferative effect suggests that THU may have therapeutic potential beyond its role as a pharmacoenhancer.

Signaling Pathway Diagram

The diagram below outlines the CDA-independent mechanism of THU.

Caption: THU suppresses E2F1, leading to G1/S cell cycle arrest.

Pharmacokinetic Profile

The pharmacokinetics of Tetrahydrouridine have been characterized in animal models. These data are essential for designing effective dosing strategies when using THU to enhance the activity of other drugs.

Parameter	Route	Value	Species
Terminal Half-Life	IV	73 min	Mouse
Oral	85 min	Mouse
Clearance	IV	9.1 ml/min/kg	Mouse
Volume of Distribution	IV	0.95 l/kg	Mouse
Oral Bioavailability	Oral	~20%	Mouse

Data sourced from a study in mice.[2]

When co-administered with the cytidine analog decitabine in non-human primates, THU demonstrated a profound effect on the pharmacokinetics of decitabine:

Parameter	Decitabine Alone	Decitabine + THU	Fold Change
Cmax (Peak Concentration)	0.05 µM	0.12 µM*	~2.4x
AUClast (Total Exposure)	-	-	~14x Increase

*Note: The decitabine dose was halved in the combination group.[5]

Experimental Protocols

Cytidine Deaminase Inhibition Assay (HPLC-Based)

This protocol outlines a method to determine CDA activity by measuring the conversion of cytidine to uridine via High-Performance Liquid Chromatography (HPLC).

• Sample Preparation: Prepare human plasma or tissue homogenate samples.

• Reaction Mixture: In a microcentrifuge tube, combine 265 µl of 0.1 M Tris-HCl (pH 7.5), 25 µl of the plasma sample, and the test compound (Tetrahydrouridine) at various concentrations.

• Substrate Addition: Initiate the reaction by adding cytidine to a final concentration of 4.1 mM. Include an internal standard, such as 5-fluorouridine (B13573) (0.381 mM), which is not metabolized by CDA.

• Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 1-4 hours).

• Reaction Termination: Stop the reaction by adding 50 µl of 1 N hydrochloric acid.

• Analysis: Centrifuge the samples to pellet proteins. Analyze the supernatant using a reverse-phase HPLC system to quantify the amount of uridine produced relative to the internal standard.

• Data Interpretation: Compare the uridine production in THU-treated samples to untreated controls to determine the percentage of inhibition and calculate IC50 values.

Cell Cycle Analysis (Flow Cytometry)

This protocol describes how to assess the effect of THU on the cell cycle distribution of cancer cells.

• Cell Culture and Treatment: Plate cancer cells (e.g., pancreatic or lung carcinoma lines) and treat them with THU (e.g., 100 µM) or a vehicle control for a specified duration (e.g., 96 hours).

• Cell Harvesting: Harvest the cells by trypsinization, wash with ice-cold PBS, and count them.

• Fixation: Resuspend the cell pellet in ice-cold 70% ethanol (B145695) while vortexing gently to prevent clumping. Fix the cells overnight at -20°C.

• Staining: Centrifuge the fixed cells to remove the ethanol. Wash with PBS and then resuspend in a staining solution containing Propidium Iodide (PI) and RNase A.

• Incubation: Incubate the cells in the staining solution for 30 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells on a flow cytometer. The PI fluorescence intensity is directly proportional to the DNA content.

• Data Analysis: Use cell cycle analysis software to deconvolute the DNA content histograms and quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

E2F1 Protein Level Analysis (Western Blot)

This protocol is for determining the effect of THU on the expression of the E2F1 protein.

• Cell Lysis: After treating cells with THU as described above, wash them with ice-cold PBS and lyse them in RIPA buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer and separate them by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for E2F1 overnight at 4°C. Also, probe a separate membrane or the same stripped membrane with an antibody for a loading control protein (e.g., β-actin or GAPDH).

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washes, add an enhanced chemiluminescence (ECL) substrate to the membrane and visualize the protein bands using an imaging system.

• Densitometry: Quantify the band intensities to determine the relative expression level of E2F1 in THU-treated versus control cells.

Experimental Workflow Diagram

The following diagram provides a logical workflow for investigating the dual mechanisms of action of Tetrahydrouridine.

Caption: Workflow for studying THU's dual mechanisms of action.

Conclusion

Tetrahydrouridine-d3, as a stable-isotope-labeled analog of Tetrahydrouridine, is an indispensable tool for the preclinical and clinical investigation of cytidine analog therapeutics. The core mechanism of action of THU is the potent and specific inhibition of cytidine deaminase, which robustly enhances the pharmacokinetic profiles of CDA-substrate drugs. Furthermore, the discovery of a CDA-independent, antiproliferative mechanism involving cell cycle arrest via E2F1 suppression opens new avenues for its therapeutic application. The data and protocols presented in this guide offer a comprehensive resource for researchers in oncology, pharmacology, and drug development to further explore and leverage the multifaceted actions of this compound.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Plasma pharmacokinetics and oral bioavailability of 3,4,5,6-tetrahydrouridine, a cytidine deaminase inhibitor, in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The effect of inhibition of cytidine deaminase by tetrahydrouridine on the utilization of deoxycytidine and 5-bromodeoxycytidine for deoxyribonucleic acid synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Use of 5-trifluoromethyldeoxycytidine and tetrahydrouridine to circumvent catabolism and exploit high levels of cytidine deaminase in tumors to achieve DNA- and target-directed therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of tetrahydrouridine on pharmacokinetics and pharmacodynamics of oral decitabine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]

An In-Depth Technical Guide to Tetrahydrouridine-d3: Properties and Experimental Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical properties of Tetrahydrouridine-d3 (THU-d3), a deuterated analog of the potent cytidine (B196190) deaminase (CDA) inhibitor, Tetrahydrouridine (B1681287) (THU). This document details its mechanism of action, including its role in preventing the degradation of cytidine analog chemotherapeutics and its independent effects on cell cycle progression. Detailed experimental protocols for its application in cytidine deaminase inhibition assays, cell cycle analysis, and in vivo studies are provided. This guide is intended to be a valuable resource for researchers in pharmacology, oncology, and drug development, facilitating the effective use of Tetrahydrouridine-d3 as a research tool.

Introduction

Tetrahydrouridine-d3 is the deuterium-labeled form of Tetrahydrouridine, a synthetic pyrimidine (B1678525) nucleoside analog. The primary utility of THU-d3 lies in its role as an internal standard for quantitative analyses by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Its non-labeled counterpart, Tetrahydrouridine, is a well-characterized and potent competitive inhibitor of the enzyme cytidine deaminase (CDA). CDA is a critical enzyme in the pyrimidine salvage pathway and is responsible for the deamination and inactivation of several cytidine-based chemotherapeutic agents, such as decitabine (B1684300) and gemcitabine. By inhibiting CDA, Tetrahydrouridine can significantly enhance the bioavailability and efficacy of these anticancer drugs.[2]

Recent studies have also unveiled a secondary mechanism of action for Tetrahydrouridine, demonstrating its ability to inhibit cell proliferation by inducing a G1 phase arrest in the cell cycle, independent of its CDA inhibitory activity. This is achieved through the downregulation of the E2F1 transcription factor. This dual functionality makes Tetrahydrouridine and its deuterated analog valuable tools in cancer research and drug development.

Chemical and Physical Properties

Tetrahydrouridine-d3 is structurally identical to Tetrahydrouridine, with the exception of three deuterium (B1214612) atoms replacing three hydrogen atoms. This isotopic substitution provides a distinct mass signature for use in mass spectrometry-based assays without significantly altering its chemical behavior.

Physicochemical Properties of Tetrahydrouridine and Tetrahydrouridine-d3

Property	Tetrahydrouridine	Tetrahydrouridine-d3
Molecular Formula	C₉H₁₆N₂O₆[3][4]	C₉H₁₃D₃N₂O₆[1]
Molecular Weight	248.23 g/mol	251.25 g/mol
CAS Number	18771-50-1	Not available
Appearance	White to off-white crystalline solid	Not available
Purity	≥90%	Not specified
Storage	Store at -20°C, protect from light, hygroscopic	Store under recommended conditions in the Certificate of Analysis

Solubility

Solvent	Solubility of Tetrahydrouridine
Water	Soluble up to 100 mM
DMSO	10 mg/mL
DMF	16 mg/mL
PBS (pH 7.2)	5 mg/mL

Mechanism of Action

Inhibition of Cytidine Deaminase

Tetrahydrouridine is a potent competitive inhibitor of cytidine deaminase. It mimics the transition state of cytidine during deamination, thereby binding tightly to the active site of the CDA enzyme and preventing it from metabolizing its natural substrates or cytidine-based drugs. This inhibition is crucial in combination therapies with drugs like decitabine and gemcitabine, as it prevents their rapid degradation in the liver and gastrointestinal tract, leading to increased plasma concentrations and enhanced therapeutic efficacy.

Caption: Inhibition of Cytidine Deaminase by Tetrahydrouridine-d3.

Regulation of Cell Cycle Progression

Independent of its CDA inhibitory function, Tetrahydrouridine has been shown to suppress cell proliferation by inducing a G1 phase arrest in the cell cycle. This is achieved by downregulating the protein expression of E2F1, a key transcription factor that controls the expression of genes required for S phase entry.

Caption: Tetrahydrouridine-d3 Induced Cell Cycle Arrest.

Experimental Protocols

The following are detailed methodologies for key experiments involving Tetrahydrouridine. Tetrahydrouridine-d3 would be used as an internal standard in the analytical steps of these protocols.

In Vitro Cytidine Deaminase Inhibition Assay

This protocol describes how to measure the inhibitory effect of Tetrahydrouridine on CDA activity using HPLC.

Materials:

• Human plasma

• 0.1 M Tris/HCl buffer, pH 7.5

• Cytidine solution

• 5-Fluorouridine (B13573) solution (internal standard)

• Tetrahydrouridine solutions of varying concentrations

• 1 N Hydrochloric acid

• HPLC system

Procedure:

• Prepare a reaction mixture by adding 265 µL of 0.1 M Tris/HCl buffer (pH 7.5) to 25 µL of human plasma.

• Add Tetrahydrouridine to the reaction mixture at desired final concentrations for the inhibition curve. Include a control with no inhibitor.

• Pre-incubate the mixture at 37°C for 10 minutes.

• Initiate the reaction by adding cytidine to a final concentration of 4.1 mM and 5-fluorouridine (internal control) to a final concentration of 0.381 mM.

• Incubate the reaction at 37°C for 4 hours.

• Terminate the reaction by adding 50 µL of 1 N hydrochloric acid.

• Analyze the samples by HPLC to quantify the amount of cytidine converted to uridine.

• Calculate the percentage of CDA inhibition for each Tetrahydrouridine concentration compared to the control.

Caption: Workflow for Cytidine Deaminase Inhibition Assay.

Cell Cycle Analysis by Flow Cytometry

This protocol details the analysis of cell cycle distribution in a cell line treated with Tetrahydrouridine using propidium (B1200493) iodide (PI) staining and flow cytometry.

Materials:

• Cancer cell line (e.g., MIAPaCa-2)

• Cell culture medium and supplements

• Tetrahydrouridine

• Phosphate-buffered saline (PBS)

• 70% ice-cold ethanol (B145695)

• RNase A solution (100 µg/mL in PBS)

• Propidium Iodide (PI) staining solution (50 µg/mL in PBS)

• Flow cytometer

Procedure:

• Seed cells in a 6-well plate and allow them to adhere overnight.

• Treat the cells with 100 µM Tetrahydrouridine or vehicle control (PBS) and incubate for 3 days.

• Harvest the cells by trypsinization and wash once with PBS.

• Fix the cells by adding 1 mL of ice-cold 70% ethanol dropwise while vortexing, and incubate on ice for at least 30 minutes.

• Centrifuge the fixed cells and wash twice with PBS.

• Resuspend the cell pellet in 50 µL of RNase A solution and incubate at room temperature for 5-10 minutes.

• Add 400 µL of PI staining solution and mix well.

• Incubate at room temperature for 5-10 minutes, protected from light.

• Analyze the samples on a flow cytometer, recording at least 10,000 events.

• Analyze the DNA content histograms to determine the percentage of cells in G1, S, and G2/M phases of the cell cycle.

Caption: Workflow for Cell Cycle Analysis.

In Vivo Administration of Tetrahydrouridine and Decitabine in Mice

This protocol provides a general guideline for the co-administration of Tetrahydrouridine and decitabine in a mouse model to study the pharmacokinetic and pharmacodynamic effects.

Materials:

• CD-1 mice

• Tetrahydrouridine

• Decitabine

• Vehicle for THU (e.g., PBS)

• Vehicle for Decitabine (e.g., PBS)

• Oral gavage needles

• Blood collection supplies

Procedure:

• Prepare the dosing solutions. Dissolve Tetrahydrouridine in PBS to the desired concentration (e.g., for a 10 mg/kg dose). Dissolve Decitabine in PBS to the desired concentration (e.g., for a 0.1 mg/kg dose).

• Administer Tetrahydrouridine (e.g., 10 mg/kg) to the mice via oral gavage.

• One hour after the administration of Tetrahydrouridine, administer decitabine (e.g., 0.1 mg/kg) via subcutaneous injection.

• The treatment can be administered twice a week.

• Monitor the mice for any signs of toxicity and record body weights weekly.

• At specified time points, collect blood samples via intracardiac puncture for pharmacokinetic analysis of decitabine levels. For this analysis, Tetrahydrouridine-d3 would be used as an internal standard.

• At the end of the study, tissues can be collected for pharmacodynamic analysis.

Conclusion

Tetrahydrouridine-d3 is an essential tool for researchers studying the pharmacology of cytidine analogs. Its primary application as an internal standard ensures accurate quantification in complex biological matrices. The well-documented mechanisms of action of its non-deuterated counterpart, Tetrahydrouridine, as a potent cytidine deaminase inhibitor and a cell cycle regulator, provide a strong basis for its use in a wide range of preclinical studies. The experimental protocols provided in this guide offer a starting point for researchers to design and execute robust experiments to further elucidate the therapeutic potential of modulating cytidine deaminase activity and cell cycle progression in various disease models.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A pilot clinical trial of the cytidine deaminase inhibitor tetrahydrouridine combined with decitabine to target DNMT1 in advanced, chemorefractory pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. merckmillipore.com [merckmillipore.com]

The Deuterium Kinetic Isotope Effect in Tetrahydrouridine-d3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrahydrouridine (B1681287) (THU) is a potent inhibitor of cytidine (B196190) deaminase (CDA), an enzyme pivotal in the metabolism of several cytidine analog chemotherapeutic agents. Enhancing the metabolic stability of THU can, in turn, augment the efficacy and oral bioavailability of co-administered drugs such as decitabine (B1684300) and gemcitabine. The strategic replacement of hydrogen with its heavier, stable isotope, deuterium (B1214612), at key metabolic positions in the THU molecule—creating Tetrahydrouridine-d3 (d3-THU)—leverages the deuterium kinetic isotope effect (KIE). This modification is designed to retard the rate of metabolic breakdown, thereby prolonging the half-life and therapeutic window of THU. This technical guide provides an in-depth examination of the principles underlying the deuterium KIE in d3-THU, supported by available data, detailed experimental protocols for its evaluation, and a visual representation of its mechanistic pathways. While direct comparative pharmacokinetic data for d3-THU versus THU is not extensively available in the public domain, this guide synthesizes the existing knowledge on THU and the established principles of deuterium substitution in pharmacology to provide a comprehensive resource for researchers in this field.

Introduction: The Role of Tetrahydrouridine and the Promise of Deuteration

Tetrahydrouridine is a synthetic pyrimidine (B1678525) nucleoside analog that acts as a competitive inhibitor of cytidine deaminase (CDA)[1]. CDA is a key enzyme in the pyrimidine salvage pathway and is responsible for the deamination and subsequent inactivation of several important anticancer drugs, including decitabine and gemcitabine[2][3]. By inhibiting CDA, THU can increase the plasma concentrations and prolong the half-life of these co-administered drugs, thereby enhancing their therapeutic efficacy[4][5][6].

The "deuterium switch" is a drug development strategy that involves replacing one or more hydrogen atoms in a molecule with deuterium[1]. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, leading to a slower rate of bond cleavage in enzyme-catalyzed reactions[7]. This phenomenon, known as the deuterium kinetic isotope effect (KIE), can significantly reduce the rate of drug metabolism, leading to an improved pharmacokinetic profile, including a longer half-life and increased systemic exposure[8]. Tetrahydrouridine-d3 (d3-THU) is the deuterated version of THU, designed to harness these benefits[9].

Quantitative Data

While specific preclinical or clinical studies directly comparing the pharmacokinetics of THU and d3-THU are not widely published, the following table summarizes the known pharmacokinetic parameters of non-deuterated THU in mice. This data provides a baseline for the anticipated improvements with d3-THU.

Table 1: Pharmacokinetic Parameters of Tetrahydrouridine in Mice [10]

Parameter	Intravenous (100 mg/kg)	Oral (100 mg/kg)
Terminal Half-life (t½)	73 min	85 min
Clearance (CL)	9.1 ml/min/kg	Not Applicable
Volume of Distribution (Vd)	0.95 l/kg	Not Applicable
Oral Bioavailability (F)	Not Applicable	~20%

Note: The expected impact of deuteration would be an increase in t½ and F, and a decrease in CL.

Mechanism of Action and Signaling Pathways

Tetrahydrouridine primarily functions by inhibiting cytidine deaminase. However, recent studies have revealed a CDA-independent mechanism of action involving cell cycle regulation.

Inhibition of Cytidine Deaminase

THU acts as a competitive inhibitor at the active site of CDA, preventing the deamination of cytidine and its analogs. This is the primary mechanism by which THU enhances the efficacy of drugs like decitabine.

Fig. 1: Mechanism of CDA Inhibition by THU.

CDA-Independent Cell Cycle Regulation

Studies have shown that THU can inhibit cell proliferation by inducing a G1 phase arrest in the cell cycle. This effect is independent of CDA expression and is mediated through the suppression of the E2F1 transcription factor[11].

References

• 1. assaygenie.com [assaygenie.com]
• 2. E2F-1 has dual roles depending on the cell cycle - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Effects of tetrahydrouridine on pharmacokinetics and pharmacodynamics of oral decitabine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of Tetrahydrouridine Pre-dosing on Absorption, Metabolism, and Excretion of Decitabine in the Mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Functional roles of E2F in cell cycle regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Subchronic oral toxicity study of decitabine in combination with tetrahydrouridine in CD-1 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Plasma pharmacokinetics and oral bioavailability of 3,4,5,6-tetrahydrouridine, a cytidine deaminase inhibitor, in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Tetrahydrouridine inhibits cell proliferation through cell cycle regulation regardless of cytidine deaminase expression levels - PubMed [pubmed.ncbi.nlm.nih.gov]

The Deuterium Switch: An In-depth Technical Guide to the Application of Deuterated Compounds in Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The strategic replacement of hydrogen with its stable, non-radioactive isotope, deuterium (B1214612), has emerged as a powerful tool in modern drug development to enhance the pharmacokinetic properties of therapeutic agents. This "deuterium switch" leverages the kinetic isotope effect (KIE) to slow down drug metabolism, leading to a more favorable pharmacokinetic profile, potentially improving efficacy, safety, and patient compliance. This technical guide provides a comprehensive overview of the principles behind deuterium substitution, presents comparative pharmacokinetic data of deuterated versus non-deuterated drugs, details key experimental protocols for their evaluation, and outlines the critical role of deuterated compounds as internal standards in bioanalytical assays.

Core Principle: The Kinetic Isotope Effect (KIE)

The foundation of deuterated drug development lies in the kinetic isotope effect. A carbon-deuterium (C-D) bond is stronger than a carbon-hydrogen (C-H) bond due to the greater mass of deuterium. Consequently, enzymatic reactions that involve the cleavage of a C-H bond as the rate-limiting step will proceed more slowly when a C-D bond is present at that position.[1] In drug metabolism, many oxidative reactions are catalyzed by cytochrome P450 (CYP) enzymes and involve the breaking of C-H bonds.[1] By selectively replacing hydrogen with deuterium at these metabolically vulnerable sites, or "soft spots," the rate of metabolism can be significantly reduced.[2]

This reduction in metabolic rate can manifest in several beneficial pharmacokinetic changes:

• Increased half-life (t½): The drug remains in the body for a longer period.[2]

• Increased exposure (AUC): The total systemic exposure to the drug is enhanced.[2]

• Reduced clearance (CL): The rate of drug removal from the body is decreased.[2]

• Potentially lower and less frequent dosing: Improved pharmacokinetic parameters may allow for smaller doses administered less frequently, which can enhance patient adherence to treatment regimens.[3]

• Reduced formation of toxic metabolites: By slowing a specific metabolic pathway, the generation of harmful metabolites can be minimized, potentially improving the drug's safety profile.[2]

• Metabolic Switching: Deuteration at a primary metabolic site can sometimes redirect metabolism to alternative pathways.[2] This can be advantageous if it leads to the formation of less active or less toxic metabolites.

Data Presentation: Comparative Pharmacokinetics of Deuterated and Non-Deuterated Drugs

The therapeutic advantages of deuteration are evident in the pharmacokinetic data of approved and investigational drugs. The following tables summarize the comparative pharmacokinetic parameters of several deuterated compounds and their non-deuterated counterparts.

Table 1: Comparative Pharmacokinetic Parameters of Deutetrabenazine and Tetrabenazine (B1681281) Active Metabolites [1][4][5][6]

Parameter	Tetrabenazine Metabolites (α+β-HTBZ)	Deutetrabenazine Metabolites (d6-α+β-HTBZ)	Fold Change
Dose	25 mg	15 mg	-
Cmax (ng/mL)	61.6	74.6	~1.2
AUCinf (ng·hr/mL)	261	542	~2.1
t½ (hours)	4.8	8.6 - 9.4	~1.8 - 2.0

Data from single-dose studies in healthy volunteers. Cmax, AUC, and t½ values are for the sum of the active metabolites.

Table 2: Pharmacokinetic Parameters of Deucravacitinib (B606291) (a de novo deuterated drug) in Healthy Chinese Subjects

Parameter	6 mg Single Dose	12 mg Single Dose	6 mg Multiple Doses (Steady State)	12 mg Multiple Doses (Steady State)
Tmax (hours)	2.3	2.0	2.0	1.5
Cmax (ng/mL)	49.3	103	66.8	134
AUC (ng·hr/mL)	468 (AUC0-t)	992 (AUC0-t)	621 (AUCtau)	1260 (AUCtau)
t½ (hours)	10.1	10.0	10.1	10.0

Table 3: Comparative Pharmacokinetic Parameters of Deuterated vs. Non-Deuterated Drugs

Drug Pair	Parameter	Non-Deuterated	Deuterated	Fold Change	Species
Enzalutamide (B1683756) vs. d3-Enzalutamide [7][]	In vitro CLint (rat liver microsomes)	-	-	↓ ~2.0	In vitro
In vitro CLint (human liver microsomes)	-	-	↓ ~2.7	In vitro
Cmax	-	-	↑ 1.35	Rat
AUC0-t	-	-	↑ 2.02	Rat
Ivacaftor vs. Ivacaftor-d9 (CTP-656) [9][10][11]	AUC	Baseline	~3-fold greater	↑ ~3.0	Human
Plasma Concentration at 24h	Baseline	~3-fold greater	↑ ~3.0	Human
t½	Baseline	~40% longer	↑ ~1.4	Human
Methadone vs. d9-Methadone [12][13]	AUC0-8h	-	-	↑ 5.7	Mouse
Cmax	-	-	↑ 4.4	Mouse
Clearance (L/h/kg)	4.7 ± 0.8	0.9 ± 0.3	↓ 5.2	Mouse

Experimental Protocols

The evaluation of deuterated drug candidates involves a series of in vitro and in vivo studies to characterize their pharmacokinetic properties and compare them to their non-deuterated analogs.

In Vitro Metabolic Stability Assay in Human Liver Microsomes

Objective: To determine the in vitro intrinsic clearance (CLint) of a deuterated compound and its non-deuterated counterpart to assess the magnitude of the kinetic isotope effect.

Materials:

• Test compounds (deuterated and non-deuterated)

• Deuterated internal standard (for LC-MS/MS analysis)

• Pooled human liver microsomes (e.g., 0.5 mg/mL)

• Phosphate buffer (e.g., 100 mM, pH 7.4)

• NADPH regenerating system

• Acetonitrile (B52724) (ACN) for quenching the reaction

• 96-well plates

• Incubator shaker (37°C)

• LC-MS/MS system

Protocol:

• Preparation of Solutions:

  • Prepare stock solutions of the test compounds and the internal standard in a suitable organic solvent (e.g., DMSO).

  • Prepare working solutions of the test compounds by diluting the stock solutions in the incubation buffer.

  • Prepare the quenching solution: ice-cold acetonitrile containing the deuterated internal standard at a fixed concentration.

• Incubation:

  • In a 96-well plate, add the microsomal suspension and the test compound working solution.

  • Pre-incubate the plate at 37°C for 5-10 minutes with gentle shaking.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• Sampling and Reaction Termination:

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the incubation mixture and add it to a separate 96-well plate containing the ice-cold ACN with the deuterated internal standard. This immediately stops the enzymatic reaction and precipitates the proteins.[14]

• Sample Processing:

  • Centrifuge the plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining parent compound at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining parent compound versus time.

  • The slope of the linear regression of this plot gives the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) using the equation: t½ = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) and compare the values for the deuterated and non-deuterated compounds.[2]

In Vivo Pharmacokinetic Study in a Rodent Model

Objective: To determine and compare the key pharmacokinetic parameters (Cmax, Tmax, AUC, t½, CL/F) of a deuterated compound and its non-deuterated analog following oral administration to rats.[15]

Materials:

• Test compounds (deuterated and non-deuterated) formulated in a suitable vehicle (e.g., saline, PEG400)

• Male Sprague-Dawley rats (or other appropriate strain)

• Oral gavage needles

• Blood collection supplies (e.g., capillary tubes, EDTA-coated tubes)

• Centrifuge

• LC-MS/MS system for bioanalysis

Protocol:

• Animal Acclimation and Dosing:

  • Acclimate the rats to the housing conditions for at least one week.

  • Fast the animals overnight before dosing.

  • Administer a single oral dose of the test compound via oral gavage.

• Blood Sampling:

  • Collect blood samples (e.g., via tail vein or saphenous vein) at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, 24 hours) post-dose into EDTA-coated tubes.[15]

• Plasma Preparation:

  • Centrifuge the blood samples to separate the plasma.

  • Store the plasma samples at -80°C until analysis.

• Bioanalysis:

  • Develop and validate a sensitive and specific LC-MS/MS method for the quantification of the test compounds in plasma. A deuterated analog is typically used as the internal standard.[16]

  • Analyze the plasma samples to determine the concentration of the parent drug at each time point.

• Pharmacokinetic Analysis:

  • Use pharmacokinetic software (e.g., Phoenix WinNonlin) to analyze the plasma concentration-time data.

  • Calculate key pharmacokinetic parameters, including Cmax, Tmax, AUC, and t½.[3]

  • Compare the pharmacokinetic parameters of the deuterated and non-deuterated compounds.

Bioanalytical Method Validation Using Deuterated Internal Standards

The use of a stable isotope-labeled internal standard (SIL-IS), most commonly a deuterated analog of the analyte, is the gold standard for quantitative bioanalysis by LC-MS/MS.[17][18] Regulatory agencies such as the FDA and EMA, through the harmonized ICH M10 guideline, recommend the use of SIL-IS to ensure the accuracy and precision of bioanalytical data.[17][19][20]

Key Validation Parameters (according to ICH M10):

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Calibration Curve: The relationship between the instrument response and known concentrations of the analyte.

• Accuracy and Precision: The closeness of the determined values to the nominal concentration and the degree of scatter, respectively.

• Matrix Effect: The direct or indirect alteration or interference in response due to the presence of unintended analytes or other interfering substances in the sample.

• Stability: The chemical stability of the analyte in the biological matrix under different storage and processing conditions.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Metabolism of tetrabenazine vs. deutetrabenazine, highlighting the slower CYP2D6-mediated metabolism of the deuterated active metabolites.

Caption: A typical experimental workflow for a comparative pharmacokinetic study of a deuterated versus a non-deuterated drug.

Caption: The logical cascade illustrating how deuterium substitution leads to improved pharmacokinetic properties through the kinetic isotope effect.

Conclusion

The application of deuterium in drug design represents a sophisticated and successful strategy for optimizing the pharmacokinetic properties of small molecules. By leveraging the kinetic isotope effect, medicinal chemists can predictably attenuate metabolic clearance, leading to compounds with longer half-lives, increased systemic exposure, and potentially improved safety and efficacy profiles. The approval of drugs like deutetrabenazine and deucravacitinib validates this approach and paves the way for the development of more "deuterium-switched" and de novo deuterated therapies. A thorough understanding of the underlying principles, coupled with rigorous in vitro and in vivo characterization as outlined in this guide, is essential for harnessing the full potential of deuterated compounds in the advancement of pharmacotherapy.

References

• 1. hhs.gov [hhs.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Phase I clinical trial of HC-1119: A deuterated form of enzalutamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ema.europa.eu [ema.europa.eu]
• 6. Phase I clinical trial of HC‐1119 soft capsule in Chinese healthy adult male subjects: Pharmacokinetics and safety of single‐dose proportionality and effects of food - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Altering Metabolic Profiles of Drugs by Precision Deuteration 2: Discovery of a Deuterated Analog of Ivacaftor with Differentiated Pharmacokinetics for Clinical Development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. fiercebiotech.com [fiercebiotech.com]
• 12. scispace.com [scispace.com]
• 13. Effect of deuteration on the single dose pharmacokinetic properties and postoperative analgesic activity of methadone - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. fda.gov [fda.gov]
• 16. benchchem.com [benchchem.com]
• 17. database.ich.org [database.ich.org]
• 18. e-b-f.eu [e-b-f.eu]
• 19. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 20. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Synthesis and purification of Tetrahydrouridine-d3.

An In-depth Technical Guide to the Synthesis and Purification of Tetrahydrouridine-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of a plausible synthetic route and purification strategy for Tetrahydrouridine-d3 (THU-d3), a deuterated isotopologue of the potent cytidine (B196190) deaminase inhibitor, Tetrahydrouridine (THU). Given the absence of a directly published synthesis for THU-d3, this document outlines a robust experimental approach adapted from the established synthesis of its non-deuterated and deoxy-analogs.[1] Tetrahydrouridine-d3 is a valuable tool in pharmaceutical research, often utilized as an internal standard for pharmacokinetic and metabolic studies of THU and related nucleoside analogs.[2] The introduction of deuterium (B1214612) atoms can also modulate the metabolic profile of a drug, a strategy of growing interest in drug development.[2][3]

Proposed Synthetic Pathway

The synthesis of Tetrahydrouridine-d3 can be logically approached through a two-step reduction of the readily available starting material, Uridine. This strategy is analogous to the reported synthesis of 2'-deoxytetrahydrouridine (dTHU).[1]

The proposed pathway is as follows:

• Step 1: Catalytic Hydrogenation of Uridine. The first step involves the reduction of the 5,6-double bond of the pyrimidine (B1678525) ring of Uridine to yield 5,6-Dihydrouridine. This is typically achieved through catalytic hydrogenation.

• Step 2: Deuterated Reduction of 5,6-Dihydrouridine. The second step introduces the three deuterium atoms through the reduction of the C4-carbonyl group and likely exchange at the C5 and C6 positions of the dihydropyrimidine (B8664642) ring using a deuterated reducing agent, such as sodium borodeuteride (NaBD4), to yield Tetrahydrouridine-d3.

The following diagram illustrates the proposed synthetic pathway:

Proposed Synthesis of Tetrahydrouridine-d3

Experimental Protocols

The following are detailed experimental protocols for the proposed synthesis and purification of Tetrahydrouridine-d3.

Step 1: Synthesis of 5,6-Dihydrouridine

This procedure is adapted from the synthesis of 2'-deoxy-5,6-dihydrouridine.

Materials:

• Uridine

• 5% Rhodium on Alumina (Rh/Al2O3) catalyst

• Deionized Water

• Celite

• Methanol (B129727)

• Parr Shaker or similar hydrogenation apparatus

Procedure:

• A suspension of Uridine and 5% Rh/Al2O3 catalyst in deionized water is placed in a high-pressure reaction vessel.

• The vessel is connected to a Parr Shaker and purged with hydrogen gas.

• The reaction is shaken under hydrogen gas (e.g., 45 psi) for approximately 18 hours at room temperature.

• The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is filtered through a pad of Celite to remove the catalyst.

• The filtrate is concentrated under reduced pressure to yield a crude oil.

• The oil is redissolved in methanol and concentrated again under vacuum to yield 5,6-Dihydrouridine, typically as a white crystalline solid. This intermediate is often used in the next step without further purification.

Step 2: Synthesis of Tetrahydrouridine-d3

This step involves the critical introduction of deuterium atoms.

Materials:

• 5,6-Dihydrouridine (from Step 1)

• Sodium Borodeuteride (NaBD4)

• Deionized Water, cooled to 0 °C

Procedure:

• A solution of 5,6-Dihydrouridine in deionized water is prepared and cooled to 0 °C in an ice bath.

• Sodium borodeuteride is added portion-wise to the cold solution. The use of a limiting amount of the reducing agent may be necessary to minimize side product formation.

• The reaction mixture is stirred at 0 °C for approximately 2 hours.

• The reaction progress can be monitored by TLC.

• After the reaction is complete, the vessel is removed from the ice bath and the solvent is immediately removed under vacuum at room temperature.

• The resulting crude product is a colorless oil containing Tetrahydrouridine-d3.

Purification Protocol

Purification of the final product is crucial to remove any unreacted starting material and side products. Preparative TLC has been shown to be effective for the purification of the related compound, dTHU.

Preparative Thin Layer Chromatography (TLC)

Materials:

• Crude Tetrahydrouridine-d3 oil

• Preparative TLC plates (e.g., silica (B1680970) gel)

• Developing solvent system (e.g., a mixture of Methanol, Ammonium Hydroxide, and Chloroform)

• Elution solvent (e.g., Methanol)

Procedure:

• The crude oil is dissolved in a minimal amount of a suitable solvent and carefully applied as a band onto the preparative TLC plate.

• The plate is developed in a chamber with an appropriate solvent system (the exact ratio may need to be optimized).

• After development, the plate is dried, and the product band is visualized under UV light (if applicable) or by staining a small portion of the plate.

• The silica gel corresponding to the product band is scraped from the plate.

• The product is extracted from the silica gel with a polar solvent such as methanol.

• The solvent is removed under reduced pressure to yield the purified Tetrahydrouridine-d3.

The following diagram illustrates a general purification workflow:

Purification Workflow for Tetrahydrouridine-d3

Data Presentation

While specific quantitative data for the synthesis of Tetrahydrouridine-d3 is not available in the literature, the following table provides estimated values based on the reported synthesis of 2'-deoxytetrahydrouridine. These values should be considered as a benchmark for the proposed synthesis.

Parameter	Step 1: Hydrogenation	Step 2: Deuteration & Purification	Overall
Starting Material	Uridine	5,6-Dihydrouridine	Uridine
Product	5,6-Dihydrouridine	Tetrahydrouridine-d3	Tetrahydrouridine-d3
Yield	Quantitative (estimated)	~40% (estimated)	~40% (estimated)
Purity	>95% (estimated)	>95% (estimated)	>95% (estimated)
Appearance	White crystalline solid	Colorless oil/white solid	Colorless oil/white solid

Conclusion

This technical guide outlines a feasible and detailed approach for the synthesis and purification of Tetrahydrouridine-d3. By adapting established methods for related nucleoside analogs, researchers can produce this valuable deuterated compound for use in various applications within drug discovery and development. The provided protocols and estimated data serve as a strong foundation for the successful laboratory synthesis of Tetrahydrouridine-d3. Further optimization of reaction conditions and purification techniques may lead to improved yields and purity.

References

• 1. Synthesis of Deoxytetrahydrouridine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]

The Role of Tetrahydrouridine-d3 in Advancing Drug Metabolism Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of pharmaceutical development, a thorough understanding of a drug candidate's metabolic fate is paramount. The efficacy and safety of a therapeutic agent are intrinsically linked to its absorption, distribution, metabolism, and excretion (ADME) profile. A significant challenge in this domain is the rapid metabolic inactivation of certain drug classes, particularly nucleoside analogs, by enzymes such as cytidine (B196190) deaminase (CDA). Tetrahydrouridine (B1681287) (THU), a potent inhibitor of CDA, has emerged as a critical tool to modulate these metabolic pathways, thereby enhancing the therapeutic potential of co-administered drugs. The deuterated analog, Tetrahydrouridine-d3 (THU-d3), further refines these studies by serving as an ideal internal standard for highly sensitive and accurate bioanalytical quantification. This technical guide provides an in-depth overview of the application of THU-d3 in drug metabolism research, complete with quantitative data, detailed experimental protocols, and visual representations of key pathways and workflows.

The Mechanism of Action: Protecting Therapeutic Agents from Metabolic Breakdown

Many promising anticancer and antiviral drugs are cytidine analogs, which are structurally similar to the endogenous nucleoside cytidine. However, their therapeutic efficacy is often limited by the enzyme cytidine deaminase (CDA), which is highly expressed in the gut, liver, and some tumors.[1][2] CDA rapidly deaminates these drugs into their corresponding uridine (B1682114) analogs, which are often inactive or significantly less potent.[1][2]

Tetrahydrouridine (THU) is a transition-state analog inhibitor of CDA. It binds tightly to the active site of the enzyme, preventing it from metabolizing its natural substrates and, consequently, cytidine analog drugs.[3][4] By co-administering THU with a CDA-susceptible drug, researchers can effectively shield the drug from metabolic inactivation, leading to increased plasma concentrations, prolonged half-life, and enhanced oral bioavailability.[1][5]

Quantitative Insights: The Impact of Tetrahydrouridine on Drug Pharmacokinetics

The co-administration of Tetrahydrouridine has a profound and measurable impact on the pharmacokinetic profiles of cytidine analog drugs. The following tables summarize key quantitative data from preclinical and clinical studies, demonstrating the significant enhancement of drug exposure when combined with THU.

Table 1: Effect of Tetrahydrouridine on the Pharmacokinetics of Oral Decitabine (B1684300) in Mice[1]

Treatment Group	Dose (Decitabine)	Dose (THU)	Cmax (ng/mL)	AUC (ng·h/mL)
Decitabine alone	0.4 mg/kg	-	25.1	8.45
Decitabine + THU	0.4 mg/kg	167 mg/kg	61.7	76.24

Cmax: Maximum plasma concentration; AUC: Area under the plasma concentration-time curve.

Table 2: Effect of Tetrahydrouridine on the Pharmacokinetics of Oral Decitabine in Baboons[1]

Treatment Group	Dose (Decitabine)	Dose (THU)	Median AUC (min·ng/mL)	Range of AUC (min·ng/mL)
Decitabine alone	200 mg/m²	-	463	190 - 6279
Decitabine + THU	100 mg/m²	400 mg/m²	2139	948 - 4467

Table 3: Effect of Tetrahydrouridine on the Oral Bioavailability of Gemcitabine (B846) (dFdC) in Mice[5]

Treatment Group	dFdC Dose	THU Dose	Oral Bioavailability (%)
dFdC alone	100 mg/kg	-	10
dFdC + THU	100 mg/kg	100 mg/kg	40

Experimental Protocols

This section provides detailed methodologies for key experiments involving Tetrahydrouridine and its deuterated analog. These protocols are synthesized from various published studies to offer a comprehensive guide for researchers.

Protocol 1: In Vivo Assessment of Oral Bioavailability Enhancement by Tetrahydrouridine in Mice

This protocol outlines a typical animal study to evaluate the effect of THU on the oral bioavailability of a cytidine analog drug, such as decitabine or gemcitabine.[1][6]

1. Animal Model:

• Species: CD-1 mice

• Sex: Female

• Housing: Standard laboratory conditions with ad libitum access to food and water.

2. Drug Formulation and Administration:

• Test Article (e.g., Decitabine): Dissolve in an appropriate vehicle (e.g., phosphate-buffered saline) to the desired concentration.

• Tetrahydrouridine (THU): Dissolve in an appropriate vehicle to the desired concentration.

• Administration:

  • Administer THU (e.g., 167 mg/kg) or vehicle via oral gavage.

  • After a specified time (e.g., 60 minutes), administer the test article (e.g., 0.4 mg/kg decitabine) via oral gavage.

  • For intravenous administration (to determine absolute bioavailability), administer the test article via tail vein injection.

3. Blood Sampling:

• Collect blood samples (approximately 0.5 mL) via cardiac puncture at predetermined time points (e.g., 15, 30, 60, 90, 120, and 180 minutes) after test article administration.

• Collect blood into tubes containing an anticoagulant (e.g., heparin).

• Immediately centrifuge the blood samples to separate plasma.

• Store plasma samples at -80°C until analysis.

4. Bioanalysis (LC-MS/MS):

• Quantify the concentration of the test article and its metabolites in the plasma samples using a validated LC-MS/MS method (see Protocol 2).

5. Pharmacokinetic Analysis:

• Calculate pharmacokinetic parameters such as Cmax, Tmax, and AUC using non-compartmental analysis software.

• Calculate oral bioavailability (F%) using the formula: F% = (AUCoral / AUCiv) × (Doseiv / Doseoral) × 100.

Protocol 2: Quantification of Tetrahydrouridine in Mouse Plasma using LC-MS/MS with Tetrahydrouridine-d3 as an Internal Standard

This protocol describes a validated method for the sensitive and accurate quantification of THU in plasma, a crucial component for pharmacokinetic studies.[4]

1. Sample Preparation:

• Thaw plasma samples on ice.

• To 50 µL of plasma, add 100 µL of acetonitrile (B52724) containing the internal standard, Tetrahydrouridine-d3 (THU-d3), at a known concentration.

• Vortex the mixture to precipitate proteins.

• Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube for LC-MS/MS analysis.

2. LC-MS/MS System and Conditions:

• Liquid Chromatography (LC) System: A high-performance liquid chromatography system capable of gradient elution.

• Column: A hydrophilic interaction chromatography (HILIC) column (e.g., an amino column).

• Mobile Phase: An isocratic or gradient mixture of acetonitrile and water containing a modifier (e.g., 0.1% formic acid).

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• Detection: Use multiple reaction monitoring (MRM) to detect the specific precursor-to-product ion transitions for THU and THU-d3.

3. Data Analysis:

• Generate a calibration curve by plotting the peak area ratio of THU to THU-d3 against the concentration of THU standards.

• Determine the concentration of THU in the plasma samples by interpolating their peak area ratios from the calibration curve.

Protocol 3: In Vitro Cytidine Deaminase (CDA) Inhibition Assay

This protocol provides a method to assess the inhibitory activity of compounds like THU on CDA in vitro.[7]

1. Reagents and Buffers:

• Reaction Buffer: 0.1 M Tris-HCl, pH 7.5.

• Substrate: Cytidine solution at a known concentration.

• Enzyme Source: Human plasma or a purified CDA enzyme preparation.

• Inhibitor: Tetrahydrouridine (THU) at various concentrations.

• Internal Standard: 5-Fluorouridine (B13573) (not metabolized by CDA).

• Stop Solution: 1 N Hydrochloric acid.

2. Assay Procedure:

• In a microcentrifuge tube, combine 265 µL of reaction buffer, 25 µL of the enzyme source (e.g., human plasma), and the desired concentration of THU.

• Pre-incubate the mixture at 37°C for a short period.

• Initiate the reaction by adding cytidine to a final concentration of 4.1 mM and 5-fluorouridine to a final concentration of 0.381 mM.

• Incubate the reaction mixture at 37°C for a specified time (e.g., 4 hours).

• Stop the reaction by adding 50 µL of 1 N hydrochloric acid.

• Analyze the formation of uridine (the product of cytidine deamination) by high-performance liquid chromatography (HPLC) with UV detection.

3. Data Analysis:

• Calculate the rate of uridine formation in the presence and absence of the inhibitor.

• Determine the IC50 value of the inhibitor (the concentration required to inhibit 50% of the enzyme activity).

Visualizing Metabolic Pathways and Experimental Workflows

The use of diagrams is essential for clearly communicating complex biological processes and experimental designs. The following sections provide Graphviz (DOT language) scripts to generate such visualizations.

Drug Metabolism Pathway of Cytidine Analogs

This diagram illustrates the metabolic fate of a generic cytidine analog drug and the inhibitory action of Tetrahydrouridine.

Caption: Metabolic pathway of a cytidine analog drug and the inhibitory effect of Tetrahydrouridine.

Experimental Workflow for a Pharmacokinetic Study

This diagram outlines the key steps in a typical pharmacokinetic study designed to evaluate the effect of Tetrahydrouridine on the bioavailability of an orally administered drug.

Caption: Workflow for an in vivo pharmacokinetic study using Tetrahydrouridine.

Conclusion

Tetrahydrouridine and its deuterated analog, Tetrahydrouridine-d3, are indispensable tools in the field of drug metabolism. By inhibiting cytidine deaminase, THU enables a more accurate assessment of the intrinsic pharmacokinetic properties of cytidine analog drugs and enhances their therapeutic potential by increasing their systemic exposure. THU-d3 provides the necessary precision and accuracy for bioanalytical methods, ensuring the reliability of pharmacokinetic data. The experimental protocols and visualizations provided in this guide offer a practical framework for researchers and drug development professionals to effectively utilize these powerful tools in their quest to develop safer and more effective medicines. The continued application of these methodologies will undoubtedly contribute to a deeper understanding of drug metabolism and accelerate the development of novel therapeutics.

References

• 1. Effects of tetrahydrouridine on pharmacokinetics and pharmacodynamics of oral decitabine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of tetrahydrouridine on pharmacokinetics and pharmacodynamics of oral decitabine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Quantitative determination of the cytidine deaminase inhibitor tetrahydrouridine (THU) in mouse plasma by liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Modulation of gemcitabine (2',2'-difluoro-2'-deoxycytidine) pharmacokinetics, metabolism, and bioavailability in mice by 3,4,5,6-tetrahydrouridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Subchronic oral toxicity study of Decitabine (DAC) in Combination with Tetrahydrouridine (THU) in CD-1 Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A pilot clinical trial of the cytidine deaminase inhibitor tetrahydrouridine combined with decitabine to target DNMT1 in advanced, chemorefractory pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Profile of Tetrahydrouridine: A Technical Guide

Disclaimer: This document focuses on the in vitro studies of Tetrahydrouridine (B1681287) (THU) . As of the latest literature review, no preliminary in vitro studies on the biological activity of its deuterated analog, Tetrahydrouridine-d3 (THU-d3) , have been identified. THU-d3 is primarily documented for its use as a stable isotope-labeled internal standard for quantitative analytical purposes.[1]

This guide provides a comprehensive overview of the in vitro pharmacology of Tetrahydrouridine, a potent inhibitor of the enzyme cytidine (B196190) deaminase (CDA). The information is intended for researchers, scientists, and professionals in the field of drug development.

Core Mechanism of Action: Cytidine Deaminase Inhibition

Tetrahydrouridine's primary mechanism of action is the potent and competitive inhibition of cytidine deaminase (CDA).[1][2] CDA is a key enzyme responsible for the deamination and subsequent inactivation of various cytidine analogs that are used as chemotherapeutic agents, such as gemcitabine (B846) and decitabine (B1684300).[3][4] By inhibiting CDA, THU prevents the breakdown of these anticancer drugs, thereby enhancing their therapeutic efficacy.

The following diagram illustrates the role of THU in the metabolic pathway of gemcitabine.

Gemcitabine metabolic pathway and the inhibitory action of THU.

Quantitative In Vitro Data

The following tables summarize the key quantitative data from in vitro studies with Tetrahydrouridine.

Table 1: Interaction of Tetrahydrouridine with Nucleoside Transporters

Transporter	Parameter	Value	Cell Line
CNT3	Km	3,140 µM	MDCKII
CNT3	Vmax	1,600 pmol/mg protein/min	MDCKII

Data from a study investigating THU as a potential inhibitor or substrate of key nucleoside transporters. The results indicate that THU is a substrate of the concentrative nucleoside transporter 3 (CNT3).

Table 2: Effect of Tetrahydrouridine on Gemcitabine Sensitivity in Cancer Cell Lines

Cell Line	Gemcitabine IC50 (µM)	Gemcitabine + 100 µM THU IC50 (µM)	Fold Increase in Sensitivity
BxPC-3	~2.0	~0.95	~2.1
H441	~0.9	~0.2	~4.4

This data demonstrates that the presence of THU significantly increases the sensitivity of cancer cells with high CDA expression to gemcitabine.

Table 3: Cell Proliferation Inhibition by Tetrahydrouridine

Cell Line	Effect of THU on Cell Growth
MIAPaCa-2	Significant Inhibition
H1299	Significant Inhibition
H441	Significant Inhibition
Panc-1	No Significant Inhibition
BxPC-3	No Significant Inhibition
H322	No Significant Inhibition

These findings suggest that in some cancer cell lines, THU can inhibit cell proliferation independently of its CDA inhibition role.

Experimental Protocols

This section details the methodologies employed in the key in vitro studies of Tetrahydrouridine.

Nucleoside Transporter Interaction Assay

• Objective: To determine if Tetrahydrouridine is a substrate or inhibitor of human concentrative (CNT1-3) and equilibrative (ENT1-2) nucleoside transporters.

• Cell Line: Madin-Darby canine kidney strain II (MDCKII) cells overexpressing human CNT1, CNT2, CNT3, ENT1, and ENT2 transporters.

• Methodology:

  • Inhibition Assay: MDCKII cells expressing the respective transporters were incubated with radiolabeled uridine (B1682114) or adenosine (B11128) in the presence of Tetrahydrouridine (at concentrations of 25 and 250 µM). The uptake of the radiolabeled substrate was measured to assess the inhibitory potential of THU.

  • Substrate Assay (Accumulation): The accumulation of Tetrahydrouridine in the transporter-expressing MDCKII cells was measured over time. Time- and concentration-dependent experiments were conducted for transporters that showed initial evidence of THU accumulation.

• Data Analysis: For substrate interactions, Michaelis-Menten kinetics were applied to determine the Km and Vmax values.

Cell Proliferation and Gemcitabine Sensitivity Assays

• Objective: To evaluate the effect of Tetrahydrouridine on cancer cell growth and its ability to sensitize cancer cells to gemcitabine.

• Cell Lines: Pancreatic (Panc-1, MIAPaCa-2, BxPC-3) and lung (H322, H1299, H441) carcinoma cell lines.

• Methodology:

  • Cells were seeded in 96-well plates.

  • For gemcitabine sensitivity, cells were treated with varying concentrations of gemcitabine alone or in combination with a fixed concentration of Tetrahydrouridine (e.g., 100 µM).

  • For cell growth inhibition by THU, cells were treated with THU alone.

  • After a defined incubation period (e.g., 4 days), cell viability was assessed using a colorimetric assay (e.g., MTS or MTT assay).

• Data Analysis: IC50 values for gemcitabine were calculated from the dose-response curves. Statistical tests (e.g., t-test) were used to determine the significance of cell growth inhibition by THU.

Cell Cycle Analysis

• Objective: To investigate the mechanism by which Tetrahydrouridine inhibits cell proliferation.

• Cell Lines: MIAPaCa-2, H441, and H1299 cell lines.

• Methodology:

  • Cells were treated with Tetrahydrouridine (e.g., 100 µM) for a specified duration (e.g., 3 days).

  • Cells were harvested, fixed, and stained with a fluorescent DNA-binding dye (e.g., propidium (B1200493) iodide).

  • The DNA content of the cells was analyzed by flow cytometry.

• Data Analysis: The percentage of cells in different phases of the cell cycle (G1, S, G2/M) was quantified.

Additional In Vitro Effects: Cell Cycle Regulation

Beyond its role as a CDA inhibitor, in vitro studies have revealed that Tetrahydrouridine can independently inhibit the proliferation of certain cancer cell lines. This effect is attributed to the regulation of the cell cycle. Treatment of susceptible cells with THU leads to an accumulation of cells in the G1 phase and a decrease in the S phase, suggesting a G1/S checkpoint arrest.

The following diagram depicts the experimental workflow for investigating the cell cycle effects of THU.

Workflow for analyzing the effect of THU on the cell cycle.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Tetrahydrouridine Inhibits Cell Proliferation through Cell Cycle Regulation Regardless of Cytidine Deaminase Expression Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tetrahydrouridine Inhibits Cell Proliferation through Cell Cycle Regulation Regardless of Cytidine Deaminase Expression Levels | PLOS One [journals.plos.org]
• 4. A pilot clinical trial of the cytidine deaminase inhibitor tetrahydrouridine combined with decitabine to target DNMT1 in advanced, chemorefractory pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Tetrahydrouridine in Biological Matrices using Tetrahydrouridine-d3 as an Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note provides a detailed protocol for the quantitative analysis of Tetrahydrouridine (B1681287) (THU), a potent cytidine (B196190) deaminase inhibitor, in biological matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method employs a stable isotope-labeled internal standard, Tetrahydrouridine-d3 (THU-d3), to ensure high accuracy and precision. The protocol is intended for researchers, scientists, and drug development professionals involved in pharmacokinetic studies and the development of cytidine analog-based therapies.

Introduction

Tetrahydrouridine (THU) is a critical tool in cancer research and therapy, primarily for its role as a potent inhibitor of the enzyme cytidine deaminase (CDA)[1][2]. CDA is responsible for the rapid metabolic inactivation of several anticancer drugs that are cytidine analogues, such as gemcitabine (B846) and decitabine[1][3][4]. By inhibiting CDA, THU can significantly enhance the therapeutic efficacy and oral bioavailability of these drugs. Accurate quantification of THU in biological samples is therefore essential for preclinical and clinical pharmacokinetic and pharmacodynamic studies.

This application note describes a robust and sensitive LC-MS/MS method for the determination of THU in plasma. The use of a deuterated internal standard, Tetrahydrouridine-d3, compensates for matrix effects and variations in sample processing and instrument response, leading to reliable and reproducible results.

Experimental

Materials and Reagents

• Tetrahydrouridine (THU)

• Tetrahydrouridine-d3 (THU-d3)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Control biological matrix (e.g., human plasma, mouse plasma, urine)

Sample Preparation

A protein precipitation method is employed for the extraction of THU and THU-d3 from plasma samples.

• To 50 µL of plasma sample, add 150 µL of acetonitrile containing the internal standard (Tetrahydrouridine-d3) at a suitable concentration.

• Vortex the mixture for 30 seconds to precipitate proteins.

• Centrifuge the samples at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube for LC-MS/MS analysis.

Liquid Chromatography

A hydrophilic interaction liquid chromatography (HILIC) method is utilized for the separation of THU.

• LC System: A suitable UHPLC or HPLC system

• Column: Amino column (e.g., 150 mm x 2.1 mm, 5 µm)

• Mobile Phase: Isocratic elution with 85% acetonitrile and 15% water, both containing 0.1% formic acid.

• Flow Rate: 0.2 mL/min

• Injection Volume: 5 µL

• Column Temperature: Ambient

• Run Time: Approximately 10 minutes, followed by a column wash.

Mass Spectrometry

Detection is performed using a triple quadrupole mass spectrometer equipped with a positive electrospray ionization (ESI) source, operating in Multiple Reaction Monitoring (MRM) mode.

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

MRM Transitions:

The specific MRM transitions for Tetrahydrouridine and Tetrahydrouridine-d3 should be optimized by the user. The precursor ion will be the [M+H]+ adduct. For THU (MW: 246.24 g/mol ), the precursor ion will be approximately m/z 247.2. For THU-d3, the precursor ion will be approximately m/z 250.2. Product ions are generated by fragmentation of the precursor ion in the collision cell. Users should perform a product ion scan to identify the most intense and stable fragment ions for both the analyte and the internal standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Tetrahydrouridine	~247.2	User Determined	User Determined
Tetrahydrouridine-d3	~250.2	User Determined	User Determined

Users should optimize collision energy and other compound-specific parameters for their specific instrument.

Results and Discussion

The described LC-MS/MS method has been validated according to FDA guidelines for bioanalytical method validation and has demonstrated excellent performance in terms of linearity, accuracy, precision, recovery, and stability in mouse plasma.

Linearity

The assay was found to be linear over a concentration range of 0.2 to 50 µg/mL. The coefficient of determination (r²) for the calibration curves should be ≥ 0.99.

Accuracy and Precision

The intra- and inter-day accuracy and precision of the method are summarized in the table below. The results demonstrate that the method is both accurate and precise.

Quality Control Sample	Concentration (µg/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
Lower Limit of Quantification (LLOQ)	0.2	< 10%	< 15%	92% - 108%
Low QC	0.5	< 10%	< 15%	92% - 108%
Medium QC	7.5	< 10%	< 15%	92% - 108%
High QC	40	< 10%	< 15%	92% - 108%
Data adapted from published literature for mouse plasma.

Recovery and Matrix Effect

The extraction recovery of THU from plasma was consistently high, and ion suppression was found to be negligible, indicating minimal matrix effects.

Quality Control Sample	Concentration (µg/mL)	Recovery (%)
Low QC	0.5	> 92%
Medium QC	7.5	> 92%
High QC	40	> 92%
Data adapted from published literature for mouse plasma.

Stability

THU was found to be stable in plasma under various storage and handling conditions, including freeze/thaw cycles, short-term bench-top storage, and long-term storage at -80°C.

Stability Condition	Duration	Stability (%)
Freeze/Thaw (3 cycles)	-	93.1% - 102.1%
Room Temperature	4 hours	92.1% - 102.4%
-80°C	3 months	99.5% - 110.9%
Data adapted from published literature for mouse plasma.

Signaling Pathway and Experimental Workflow

Cytidine Deaminase Inhibition Pathway

Tetrahydrouridine acts as a transition-state analogue of cytidine, potently inhibiting the enzyme cytidine deaminase (CDA). This inhibition prevents the deamination and subsequent inactivation of cytidine analogue drugs, thereby increasing their plasma concentration and therapeutic efficacy. The following diagram illustrates this mechanism.

Caption: Mechanism of Cytidine Deaminase (CDA) inhibition by Tetrahydrouridine (THU).

LC-MS/MS Experimental Workflow

The following diagram outlines the key steps in the quantitative analysis of Tetrahydrouridine using LC-MS/MS with a deuterated internal standard.

Caption: Workflow for the quantitative analysis of THU by LC-MS/MS.

Conclusion

The LC-MS/MS method described in this application note, utilizing Tetrahydrouridine-d3 as an internal standard, provides a sensitive, accurate, and reliable approach for the quantification of Tetrahydrouridine in biological matrices. This method is a valuable tool for pharmacokinetic studies and for advancing the development of therapies involving cytidine analogues. The provided protocols and performance data can be adapted and validated for use in various research settings.

References

• 1. Quantitative determination of the cytidine deaminase inhibitor tetrahydrouridine (THU) in mouse plasma by liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Tetrahydrouridine Inhibits Cell Proliferation through Cell Cycle Regulation Regardless of Cytidine Deaminase Expression Levels | PLOS One [journals.plos.org]
• 3. Tetrahydrouridine Inhibits Cell Proliferation through Cell Cycle Regulation Regardless of Cytidine Deaminase Expression Levels | PLOS One [journals.plos.org]
• 4. Tetrahydrouridine Inhibits Cell Proliferation through Cell Cycle Regulation Regardless of Cytidine Deaminase Expression Levels - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-Based Cytidine Deaminase Activity Assays Using Tetrahydrouridine-d3

Introduction

Cytidine (B196190) deaminase (CDA) is a crucial enzyme in the pyrimidine (B1678525) salvage pathway, catalyzing the deamination of cytidine and deoxycytidine to uridine (B1682114) and deoxyuridine, respectively.[1][2] This enzymatic activity is not only vital for nucleotide metabolism but also plays a significant role in the therapeutic efficacy of nucleoside analog drugs used in cancer and antiviral treatments.[2][3][4] Many of these drugs, such as gemcitabine (B846) and cytarabine, are rendered inactive by CDA-mediated deamination, leading to drug resistance. Consequently, the inhibition of CDA is a key strategy to enhance the therapeutic window of these drugs.

Tetrahydrouridine (THU) is a potent and well-characterized inhibitor of CDA. In drug development and research, it is often critical to not only determine the enzymatic activity of CDA in cells but also to quantify the uptake and intracellular concentration of inhibitors like THU. Tetrahydrouridine-d3 (THU-d3), a deuterated stable isotope of THU, serves as an ideal internal standard for quantitative mass spectrometry-based assays. Its near-identical chemical and physical properties to THU, but distinct mass, allow for precise and accurate quantification of the non-labeled inhibitor in complex biological matrices such as cell lysates.

These application notes provide detailed protocols for a cell-based assay to determine cytidine deaminase activity and a method for quantifying the intracellular concentration of THU using THU-d3 as an internal standard via liquid chromatography-mass spectrometry (LC-MS).

Signaling Pathways and Experimental Workflow

References

• 1. Cytidine Deaminase Deficiency Reveals New Therapeutic Opportunities against Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Emerging Role of Cytidine Deaminase in Human Diseases: A New Opportunity for Therapy? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scholarworks.utrgv.edu [scholarworks.utrgv.edu]
• 4. What are CDA inhibitors and how do they work? [synapse.patsnap.com]

Application Notes and Protocols: Pharmacokinetic Modeling of Cytidine Analogs with Tetrahydrouridine-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cytidine (B196190) analogs are a critical class of therapeutic agents used in the treatment of various cancers and other diseases. Their efficacy, however, is often limited by rapid metabolic degradation by the enzyme cytidine deaminase (CDA), which is highly expressed in the liver and gastrointestinal tract. This rapid catabolism leads to low oral bioavailability and significant inter-individual variability in drug exposure.[1][2][3][4] Tetrahydrouridine (B1681287) (THU) is a potent competitive inhibitor of CDA that, when co-administered with cytidine analogs, can significantly improve their pharmacokinetic profile.[5] This application note provides a comprehensive overview of the pharmacokinetic modeling of cytidine analogs in combination with THU, with a special focus on the use of its deuterated form, Tetrahydrouridine-d3 (THU-d3), in bioanalytical assays.

The inclusion of deuterium (B1214612) in drug molecules, or deuteration, is a strategy that can influence the pharmacokinetic properties of a compound. While specific pharmacokinetic data for THU-d3 is not extensively available in the public domain, it is commonly utilized as an internal standard in quantitative bioanalytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the precise measurement of THU and cytidine analog concentrations in biological matrices.

This document outlines key pharmacokinetic data, detailed experimental protocols for in vivo studies and bioanalysis, and visual representations of the underlying mechanisms and workflows to support researchers in this field.

Data Presentation: Pharmacokinetic Parameters

The following tables summarize key pharmacokinetic parameters of various cytidine analogs when administered with and without Tetrahydrouridine (THU) in different species.

Table 1: Pharmacokinetics of Decitabine (B1684300) (DAC) with and without THU in Baboons

Parameter	Decitabine (10 mg/kg alone)	Decitabine (5 mg/kg alone)	THU (20 mg/kg) 60 mins before Decitabine (5 mg/kg)
AUClast (min*ng/mL)	23,548 ± 11,148	10,239 ± 8,603	23,267 ± 3,362

Data are presented as mean ± standard deviation.

Table 2: Pharmacokinetics of 5-Fluoro-2'-deoxycytidine (FdCyd) with THU in Cynomolgus Monkeys

Administration Route	FdCyd Dose	THU Dose	FdCyd Cmax (ng/mL)	FdCyd AUC (ng*h/mL)	FdCyd t1/2 (min)	FdCyd Bioavailability (%)
IV	1 mg/kg	30 mg/kg	1,210 ± 290	290 ± 40	22 ± 3	-
PO	3 mg/kg	150 mg/kg	90 ± 40	210 ± 110	-	8.9 ± 4.6
PO	3 mg/kg	500 mg/kg	290 ± 180	600 ± 320	-	25 ± 13

Data are presented as mean ± standard deviation.

Table 3: Pharmacokinetics of THU in Mice

Administration Route	THU Dose (mg/kg)	Cmax (µg/mL)	Tmax (h)	t1/2 (min)	Oral Bioavailability (%)
IV	100	-	-	73	-
PO	30	~5	0.5 - 2	-	~20
PO	100	~10	0.5 - 3	85	~20
PO	300	~25	1 - 4	-	~20

Signaling and Metabolic Pathways

The primary mechanism by which THU modulates the pharmacokinetics of cytidine analogs is through the inhibition of cytidine deaminase (CDA). The following diagram illustrates this interaction and the subsequent metabolic fate of a generic cytidine analog.

Caption: Metabolic pathway of cytidine analogs and the inhibitory action of THU.

Experimental Protocols

In Vivo Pharmacokinetic Study in Mice

This protocol describes a typical in vivo study to evaluate the pharmacokinetics of a cytidine analog when co-administered with THU.

Materials:

• Cytidine analog of interest

• Tetrahydrouridine (THU) or THU-d3

• Vehicle for oral and intravenous administration (e.g., saline, 0.5% methylcellulose)

• Male CD2F1 mice (or other appropriate strain)

• Heparinized syringes for blood collection

• Microcentrifuge tubes

• Equipment for intravenous (IV) and oral (PO) dosing

Protocol:

• Animal Acclimation: Acclimate mice to laboratory conditions for at least one week prior to the study.

• Dosing Groups: Divide mice into appropriate dosing groups (e.g., IV cytidine analog with IV THU, PO cytidine analog with PO THU, PO cytidine analog alone). A typical dose for THU is 100 mg/kg.

• Dosing Administration:

  • For oral administration, administer THU by gavage 60 minutes prior to the administration of the cytidine analog.

  • For intravenous administration, co-administer THU and the cytidine analog.

• Blood Sampling: At specified time points (e.g., 2, 5, 15, 30, 60, 120, 240, 360, and 1440 minutes) after dosing of the cytidine analog, collect blood samples (approximately 100 µL) via retro-orbital bleeding or cardiac puncture into heparinized tubes.

• Plasma Preparation: Immediately centrifuge the blood samples at 4°C to separate the plasma.

• Sample Storage: Store plasma samples at -80°C until analysis.

Bioanalytical Method for Quantification of Cytidine Analog and THU using LC-MS/MS

This protocol provides a general procedure for the simultaneous quantification of a cytidine analog and THU in plasma samples.

Materials:

• Plasma samples from the in vivo study

• Acetonitrile (B52724) (ACN)

• Formic acid

• Internal standards (IS): a deuterated analog of the cytidine analog and Tetrahydrouridine-d3 (THU-d3) for THU quantification.

• LC-MS/MS system (e.g., triple quadrupole mass spectrometer)

• Analytical column (e.g., C18 or HILIC column)

Protocol:

• Sample Preparation (Protein Precipitation):

  • Thaw plasma samples on ice.

  • To 50 µL of plasma, add 150 µL of ice-cold acetonitrile containing the internal standards (e.g., deuterated cytidine analog and THU-d3).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube or a 96-well plate for analysis.

• LC-MS/MS Analysis:

  • Chromatographic Separation:

    • Inject a small volume (e.g., 5-10 µL) of the prepared sample onto the analytical column.

    • Use a suitable mobile phase gradient (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid) to separate the analytes.

  • Mass Spectrometric Detection:

    • Operate the mass spectrometer in positive electrospray ionization (ESI) mode.

    • Monitor the specific precursor-to-product ion transitions for the cytidine analog, its internal standard, THU, and THU-d3 in Multiple Reaction Monitoring (MRM) mode.

• Data Analysis:

  • Quantify the concentrations of the cytidine analog and THU in the plasma samples by comparing the peak area ratios of the analytes to their respective internal standards against a standard curve.

  • Use pharmacokinetic software (e.g., WinNonlin, R package PKLMfit) to calculate pharmacokinetic parameters such as AUC, Cmax, t1/2, and bioavailability.

Experimental Workflow Diagram

The following diagram illustrates the overall workflow for a typical pharmacokinetic study of a cytidine analog with THU.

Caption: General experimental workflow for pharmacokinetic modeling.

Conclusion

The co-administration of the cytidine deaminase inhibitor Tetrahydrouridine is a viable strategy to enhance the pharmacokinetic properties and therapeutic potential of cytidine analog drugs. This approach leads to increased systemic exposure, prolonged half-life, and reduced variability in drug levels, ultimately allowing for more consistent and effective dosing. The use of deuterated internal standards, such as Tetrahydrouridine-d3, is crucial for the development of robust and accurate bioanalytical methods to support these pharmacokinetic studies. The protocols and data presented herein provide a valuable resource for researchers and drug development professionals working to optimize the clinical application of cytidine analogs.

References

• 1. researchgate.net [researchgate.net]
• 2. Effects of tetrahydrouridine on pharmacokinetics and pharmacodynamics of oral decitabine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effects of tetrahydrouridine on pharmacokinetics and pharmacodynamics of oral decitabine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ashpublications.org [ashpublications.org]
• 5. Plasma pharmacokinetics and oral bioavailability of 3,4,5,6-tetrahydrouridine, a cytidine deaminase inhibitor, in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Bioanalytical Method Development for Tetrahydrouridine-d3: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahydrouridine (B1681287) (THU) is a potent inhibitor of the enzyme cytidine (B196190) deaminase (CDA).[1][2][3] CDA is responsible for the metabolic deactivation of several cytidine analogue drugs used in cancer chemotherapy, such as cytarabine, gemcitabine, and decitabine.[2][3] By inhibiting CDA, THU can increase the bioavailability and therapeutic efficacy of these anticancer agents.[4] The development of robust bioanalytical methods for the quantification of THU in biological matrices is crucial for preclinical and clinical pharmacokinetic and pharmacodynamic studies.

This application note provides a detailed protocol for the quantitative analysis of Tetrahydrouridine in plasma using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. The method utilizes a stable isotope-labeled internal standard, Tetrahydrouridine-d3 (THU-d3), to ensure high accuracy and precision.[5] The use of a deuterated internal standard is considered the gold standard in quantitative bioanalysis as it co-elutes with the analyte, experiencing similar matrix effects and ionization suppression, thus providing reliable correction for experimental variability.

Quantitative Data Summary

The following tables summarize the quantitative data from a validated bioanalytical method for the determination of Tetrahydrouridine in mouse plasma using Tetrahydrouridine-d3 as the internal standard.[1][2][3]

Table 1: Calibration Curve Parameters

Parameter	Value
Linear Range	0.2 - 50 µg/mL
Correlation Coefficient (r²)	> 0.99
Weighting Factor	1/x

Table 2: Accuracy and Precision of Quality Control Samples

QC Level	Nominal Conc. (µg/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
LLOQ	0.2	< 10	< 10	92 - 108
Low	0.5	< 10	< 10	92 - 108
Medium	7.5	< 10	< 10	92 - 108
High	40	< 10	< 10	92 - 108

Table 3: Recovery and Matrix Effect

QC Level	Concentration (µg/mL)	Recovery (%)	Matrix Effect (%)
Low	0.5	> 92	Negligible
Medium	7.5	> 92	Negligible
High	40	> 92	Negligible

Table 4: Stability Data

Stability Condition	Duration	Result
Freeze/Thaw	3 cycles	Stable (93.1 - 102.1%)
Short-term (Room Temp)	4 hours	Stable (92.1 - 102.4%)
Long-term (-80 °C)	3 months	Stable (99.5 - 110.9%)

Experimental Protocols

Materials and Reagents

• Tetrahydrouridine (Analyte)

• Tetrahydrouridine-d3 (Internal Standard)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Control plasma (e.g., mouse plasma)

Equipment

• Liquid chromatograph (LC) system

• Tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source

• Analytical column: Hydrophilic Interaction Liquid Chromatography (HILIC) amino column

• Microcentrifuge tubes

• Pipettes

• Vortex mixer

• Centrifuge

Sample Preparation: Protein Precipitation

• Thaw plasma samples on ice.

• Spike 50 µL of plasma with 5 µL of Tetrahydrouridine-d3 internal standard solution.

• Add 150 µL of acetonitrile to each sample to precipitate proteins.

• Vortex each tube for 1 minute.

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube for LC-MS/MS analysis.

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

• Column: HILIC Amino Column

• Mobile Phase: Isocratic mixture of 85% acetonitrile and 15% water, both containing 0.1% formic acid.[2]

• Flow Rate: 0.2 mL/min[2]

• Injection Volume: 10 µL

• Column Temperature: Ambient

• Run Time: A typical run time is around 10 minutes, including a column wash and re-equilibration.[2]

Mass Spectrometry (MS/MS) Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Tetrahydrouridine: To be determined by direct infusion and optimization

  • Tetrahydrouridine-d3: To be determined by direct infusion and optimization

• Source Temperature: To be optimized

• Gas Flow Rates: To be optimized

• Collision Energy: To be optimized for each transition

Visualizations

Figure 1. Mechanism of Action of Tetrahydrouridine.

Figure 2. Experimental Workflow for THU Analysis.

Conclusion

The described LC-MS/MS method provides a sensitive, accurate, and precise workflow for the quantification of Tetrahydrouridine in plasma samples. The use of a deuterated internal standard, Tetrahydrouridine-d3, is critical for achieving reliable results in a complex biological matrix. This application note and the provided protocols serve as a comprehensive guide for researchers and scientists involved in the development of cytidine analogue-based therapies.

References

• 1. Quantitative determination of the cytidine deaminase inhibitor tetrahydrouridine (THU) in mouse plasma by liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Optimised plasma sample preparation and LC‐MS analysis to support large‐scale proteomic analysis of clinical trial specimens: Application to the Fenofibrate Intervention and Event Lowering in Diabetes (FIELD) trial - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Cytidine deaminases catalyze the conversion of N(S,O)4-substituted pyrimidine nucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vivo Tetrahydrouridine-d3 Studies in Mice

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahydrouridine (B1681287) (THU) is a potent inhibitor of the enzyme cytidine (B196190) deaminase (CDA). CDA is responsible for the rapid metabolism and inactivation of several clinically important cytidine analogue drugs, such as decitabine (B1684300) and gemcitabine.[1][2][3][4] By inhibiting CDA, THU can significantly increase the oral bioavailability and extend the half-life of these drugs, potentially leading to improved therapeutic outcomes.[1][3][5][6]

The use of a deuterated form of THU, Tetrahydrouridine-d3 (THU-d3), is a promising strategy to further enhance its pharmacokinetic properties. Deuteration, the substitution of hydrogen with its stable isotope deuterium, can lead to a stronger chemical bond, which can slow down drug metabolism.[][8][9] This "kinetic isotope effect" can result in improved metabolic stability, reduced formation of toxic metabolites, enhanced drug efficacy, and better overall pharmacokinetic profiles.[][10][11] These advantages may translate to lower or less frequent dosing, ultimately improving patient compliance and therapeutic efficacy.[9][10]

These application notes provide a detailed framework for the in vivo experimental design of THU-d3 studies in mice, focusing on its use as a CDA inhibitor to improve the pharmacology of co-administered cytidine analogues.

Mechanism of Action

THU acts as a competitive inhibitor of cytidine deaminase.[4][5] CDA is highly expressed in the gut and liver, leading to significant first-pass metabolism of orally administered cytidine analogues.[5][12] This rapid degradation severely limits their systemic exposure and therapeutic efficacy.[5][12] By blocking CDA, THU prevents the deamination of cytidine analogues into their inactive uridine (B1682114) counterparts, thereby increasing their plasma concentrations and duration of action.[3][5]

The proposed advantage of THU-d3 lies in its potentially slower metabolism compared to non-deuterated THU. This could lead to more sustained inhibition of CDA, further enhancing the bioavailability and therapeutic window of co-administered drugs.

Signaling Pathway and Experimental Workflow

Caption: Mechanism of THU-d3 in enhancing cytidine analogue therapy.

Experimental Design and Protocols

This section outlines key in vivo experiments to evaluate the efficacy and pharmacokinetics of THU-d3 in mouse models.

Pharmacokinetic (PK) Study of Tetrahydrouridine-d3

Objective: To determine the pharmacokinetic profile of THU-d3 in mice and compare it to non-deuterated THU.

Experimental Protocol:

• Animal Model: Use a standard mouse strain such as C57BL/6 or CD-1, 8-10 weeks old.

• Groups (n=5 per group):

  • Group A: THU (100 mg/kg) administered intravenously (IV).[1][2]

  • Group B: THU (100 mg/kg) administered orally (PO).[1][2]

  • Group C: THU-d3 (100 mg/kg) administered intravenously (IV).

  • Group D: THU-d3 (100 mg/kg) administered orally (PO).

• Drug Formulation and Administration:

  • For IV administration, dissolve THU or THU-d3 in sterile saline.

  • For oral administration, dissolve in sterile water or prepare a jelly formulation for voluntary intake to minimize stress.[13][14]

• Sample Collection: Collect blood samples via tail vein or retro-orbital sinus at multiple time points (e.g., 0, 5, 15, 30 min, 1, 2, 4, 8, and 24 hours) post-administration.

• Sample Analysis: Quantify plasma concentrations of THU and THU-d3 using a validated LC-MS/MS assay.[15] Deuterated THU can be used as an internal standard for the quantification of THU.[15]

• Data Analysis: Calculate key pharmacokinetic parameters including Cmax, Tmax, AUC, half-life (t1/2), and oral bioavailability.

Data Presentation:

Parameter	THU (IV)	THU-d3 (IV)	THU (PO)	THU-d3 (PO)
Dose (mg/kg)	100	100	100	100
Cmax (µg/mL)
Tmax (h)
AUC (µg*h/mL)
t1/2 (h)
Bioavailability (%)	N/A	N/A	~20%[1][2]

Pharmacodynamic (PD) Study: CDA Inhibition

Objective: To assess the inhibitory effect of THU-d3 on cytidine deaminase activity in vivo.

Experimental Protocol:

• Animal Model: C57BL/6 or CD-1 mice.

• Groups (n=5 per group):

  • Group A: Vehicle control.

  • Group B: THU (100 mg/kg, PO).

  • Group C: THU-d3 (100 mg/kg, PO).

• Procedure:

  • Administer the respective compounds orally.

  • At various time points post-administration (e.g., 1, 4, 8, 24 hours), collect blood and liver tissue samples.

• CDA Activity Assay:

  • Prepare plasma and liver homogenates.

  • Measure CDA activity by quantifying the conversion of cytidine to uridine using HPLC, as previously described.[16]

• Data Analysis: Compare the percentage of CDA inhibition between the THU and THU-d3 treated groups over time.

Data Presentation:

Time Point	Vehicle Control (% CDA Activity)	THU (% CDA Inhibition)	THU-d3 (% CDA Inhibition)
1 hour	100
4 hours	100
8 hours	100
24 hours	100

Efficacy Study with a Cytidine Analogue (e.g., Decitabine)

Objective: To evaluate the ability of THU-d3 to enhance the oral bioavailability and therapeutic efficacy of a co-administered cytidine analogue like decitabine in a tumor model.

Experimental Workflow:

Caption: Workflow for an in vivo efficacy study.

Experimental Protocol:

• Animal Model: Immunocompromised mice (e.g., NOD/SCID) bearing human tumor xenografts (e.g., pancreatic or lung cancer cell lines with known sensitivity to decitabine).

• Groups (n=8-10 per group):

  • Group 1: Vehicle control.

  • Group 2: Decitabine alone (e.g., 0.1-0.2 mg/kg, PO).[12][17]

  • Group 3: THU (e.g., 10 mg/kg, PO) + Decitabine (as above).[17][18]

  • Group 4: THU-d3 (e.g., 10 mg/kg, PO) + Decitabine (as above).

• Treatment Schedule: Administer treatments orally, for example, twice or three times a week for several weeks.[17][18] Administer THU or THU-d3 approximately 60 minutes before decitabine.[5]

• Efficacy Endpoints:

  • Measure tumor volume regularly (e.g., twice weekly).

  • Monitor animal body weight and overall health.

  • At the end of the study, tumors can be excised for further analysis (e.g., western blot for DNMT1 depletion).[18]

• Pharmacokinetic Sub-study: On the last day of treatment, a subset of mice from each group can be used for a PK analysis of decitabine to correlate drug exposure with anti-tumor activity.

Data Presentation:

Treatment Group	Mean Tumor Volume (mm³) at Day X	% Tumor Growth Inhibition	Change in Body Weight (%)
Vehicle	0
Decitabine
THU + Decitabine
THU-d3 + Decitabine

Pharmacokinetic Parameter (Decitabine)	Decitabine Alone	THU + Decitabine	THU-d3 + Decitabine
Cmax (ng/mL)
AUC (ng*h/mL)
t1/2 (h)

Conclusion

The provided application notes and protocols offer a comprehensive guide for the preclinical evaluation of Tetrahydrouridine-d3 in mouse models. By systematically investigating its pharmacokinetics, pharmacodynamics, and efficacy in combination with cytidine analogues, researchers can elucidate the potential advantages of deuteration for this potent cytidine deaminase inhibitor. The expected outcome is that THU-d3 will exhibit an improved pharmacokinetic profile, leading to more sustained CDA inhibition and a greater enhancement of the therapeutic efficacy of co-administered drugs compared to its non-deuterated counterpart. These studies are crucial for advancing the development of improved therapeutic strategies for cancers and other diseases treated with cytidine analogues.

References

• 1. Plasma pharmacokinetics and oral bioavailability of 3,4,5,6-tetrahydrouridine, a cytidine deaminase inhibitor, in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Tetrahydrouridine Inhibits Cell Proliferation through Cell Cycle Regulation Regardless of Cytidine Deaminase Expression Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of tetrahydrouridine on pharmacokinetics and pharmacodynamics of oral decitabine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of tetrahydrouridine on pharmacokinetics and pharmacodynamics of oral decitabine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 9. What Are Deuterated Drugs? Everything You Need to Know About Deuterated Compounds [simsonpharma.com]
• 10. clearsynthdiscovery.com [clearsynthdiscovery.com]
• 11. researchgate.net [researchgate.net]
• 12. ashpublications.org [ashpublications.org]
• 13. Method for voluntary oral administration of drugs in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. aacrjournals.org [aacrjournals.org]
• 16. A pilot clinical trial of the cytidine deaminase inhibitor tetrahydrouridine combined with decitabine to target DNMT1 in advanced, chemorefractory pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 17. A Pilot Clinical Trial of Oral Tetrahydrouridine/Decitabine for Non-Cytotoxic Epigenetic Therapy of Chemo-resistant Lymphoid Malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Tetrahydrouridine-decitabine for non-cytotoxic epigenetic therapy of NSCLC to enhance immunotherapeutic effect of anti-PD1 in vivo. - ASCO [asco.org]

Application Notes and Protocols: The Use of Tetrahydrouridine-d3 in Gemcitabine Metabolism Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Tetrahydrouridine-d3 (THU-d3) in conjunction with studies on the metabolism of gemcitabine (B846). Gemcitabine (2′,2′-difluoro-2′-deoxycytidine, dFdC) is a potent antineoplastic agent whose efficacy is significantly limited by its rapid inactivation via deamination. The enzyme cytidine (B196190) deaminase (CDA) converts gemcitabine to its inactive metabolite, 2′,2′-difluorodeoxyuridine (dFdU)[1][2][3]. Tetrahydrouridine (THU) is a potent inhibitor of CDA, and its co-administration with gemcitabine is a promising strategy to enhance the therapeutic efficacy of gemcitabine[4][5].

The deuterated internal standard, Tetrahydrouridine-d3, is a critical tool in the accurate quantification of THU in biological matrices during pharmacokinetic and metabolic studies. Its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays ensures reliable and precise measurements, essential for drug development and clinical research.

Mechanism of Action

Gemcitabine, a prodrug, requires intracellular phosphorylation to become active. Its active metabolites, gemcitabine diphosphate (B83284) (dFdCDP) and gemcitabine triphosphate (dFdCTP), exert cytotoxic effects by inhibiting DNA synthesis. However, the majority of administered gemcitabine is rapidly converted to the inactive dFdU by CDA, primarily in the liver, blood, and kidneys. THU competitively inhibits CDA, preventing the deamination of gemcitabine and thereby increasing its plasma concentration and intracellular accumulation of its active metabolites.

Figure 1: Metabolic pathway of gemcitabine and inhibition by THU.

Experimental Protocols

In Vivo Murine Pharmacokinetic Study

This protocol outlines a typical in vivo experiment in mice to evaluate the effect of THU on the pharmacokinetics of orally administered gemcitabine.

Materials:

• Gemcitabine

• Tetrahydrouridine (THU)

• Tetrahydrouridine-d3 (for internal standard)

• Female CD-1 mice (or other appropriate strain)

• Vehicle for oral and intravenous administration (e.g., saline)

• Blood collection supplies (e.g., heparinized tubes)

• Centrifuge

• LC-MS/MS system

Procedure:

• Animal Dosing:

  • Divide mice into experimental groups (e.g., oral gemcitabine alone, oral gemcitabine with oral THU, IV gemcitabine).

  • Administer THU (e.g., 100 mg/kg) orally 60 minutes prior to gemcitabine administration.

  • Administer gemcitabine (e.g., 100 mg/kg) either orally or intravenously.

• Sample Collection:

  • At specified time points (e.g., 5, 15, 30, 60, 120, 240, 480, and 1440 minutes) post-gemcitabine administration, euthanize a subset of mice (n=3 per time point).

  • Collect blood via cardiac puncture into heparinized tubes containing THU to prevent ex vivo deamination.

  • Immediately centrifuge the blood to separate plasma and store at -80°C until analysis.

• Sample Analysis (LC-MS/MS):

  • Prepare plasma samples by protein precipitation.

  • Spike samples with an internal standard solution containing Tetrahydrouridine-d3.

  • Analyze the concentrations of gemcitabine, dFdU, and THU using a validated LC-MS/MS method.

• Data Analysis:

  • Calculate pharmacokinetic parameters such as Area Under the Curve (AUC), maximum concentration (Cmax), and half-life (t1/2) for gemcitabine and dFdU in each group.

Figure 2: Experimental workflow for in vivo pharmacokinetic studies.

In Vitro Cell Line Study

This protocol describes an in vitro experiment to assess the impact of THU on gemcitabine metabolism and efficacy in pancreatic cancer cell lines.

Materials:

• Pancreatic ductal adenocarcinoma (PDAC) cell lines (e.g., BxPC-3, MIA PaCa-2, PANC-1)

• Cell culture medium and supplements

• Gemcitabine

• Tetrahydrouridine (THU)

• Tetrahydrouridine-d3 (for internal standard)

• LC-MS/MS system

Procedure:

• Cell Culture and Treatment:

  • Culture PDAC cell lines to a desired confluency.

  • Incubate the cells with gemcitabine (e.g., 10 µM or 100 µM) with or without THU (e.g., 200 µM) for specified durations (e.g., 60 minutes or 24 hours).

• Sample Collection:

  • After incubation, collect the cell culture medium (for extracellular dFdU analysis) and the cells.

  • Lyse the cells to extract intracellular metabolites.

• Sample Analysis (LC-MS/MS):

  • Prepare both extracellular and intracellular samples for analysis.

  • Spike samples with an internal standard solution containing Tetrahydrouridine-d3.

  • Quantify the concentrations of dFdU in the medium and intracellular dFdCTP using a validated LC-MS/MS method.

• Data Analysis:

  • Compare the concentrations of dFdU and dFdCTP in the presence and absence of THU to determine the effect of CDA inhibition on gemcitabine metabolism and activation.

Data Presentation

The following tables summarize quantitative data from studies investigating the effect of THU on gemcitabine pharmacokinetics and metabolism.

Table 1: Pharmacokinetic Parameters of Gemcitabine (dFdC) and dFdU in Mice with and without THU

Treatment Group	Analyte	Cmax (µg/mL)	AUC (µg·min/mL)	Oral Bioavailability (%)
Oral dFdC (100 mg/kg)	dFdC	1.1	100	10
Oral dFdC (100 mg/kg) + Oral THU (100 mg/kg)	dFdC	4.4	400	40
IV dFdC (100 mg/kg)	dFdC	25	1000	-
IV dFdC (100 mg/kg) + IV THU (100 mg/kg)	dFdU	50	20000	-
IV dFdC (100 mg/kg)	dFdU	150	60000	-

Table 2: Effect of THU on Gemcitabine Metabolite Concentrations in Pancreatic Cancer Cell Lines (24-hour incubation)

Cell Line	Gemcitabine (µM)	THU (µM)	Extracellular dFdU (µM)	Intracellular dFdCTP (pmol/10⁶ cells)
BxPC-3	100	0	86.3	Low
BxPC-3	100	200	Undetectable	1368
MIA PaCa-2	100	0	23.5	High
MIA PaCa-2	100	200	Undetectable	No significant change
PANC-1	100	0	7.3	Moderate
PANC-1	100	200	Undetectable	No significant change

Conclusion

The co-administration of Tetrahydrouridine with gemcitabine presents a viable strategy to enhance the therapeutic potential of gemcitabine by inhibiting its rapid metabolic inactivation. The use of a deuterated internal standard, Tetrahydrouridine-d3, is indispensable for the accurate and precise quantification of THU in preclinical and clinical studies. The protocols and data presented herein provide a framework for researchers to design and execute robust studies to further investigate the clinical utility of this combination therapy.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Modulation of gemcitabine (2',2'-difluoro-2'-deoxycytidine) pharmacokinetics, metabolism, and bioavailability in mice by 3,4,5,6-tetrahydrouridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. oaepublish.com [oaepublish.com]
• 4. Tetrahydrouridine Inhibits Cell Proliferation through Cell Cycle Regulation Regardless of Cytidine Deaminase Expression Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tetrahydrouridine Inhibits Cell Proliferation through Cell Cycle Regulation Regardless of Cytidine Deaminase Expression Levels | PLOS One [journals.plos.org]

Application of Tetrahydrouridine-d3 in oncology drug discovery.

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahydrouridine (B1681287) (THU) is a potent inhibitor of the enzyme cytidine (B196190) deaminase (CDA). In oncology, THU is investigated as a combination agent to enhance the therapeutic efficacy of cytidine analogue chemotherapeutic drugs, such as decitabine (B1684300) and cytarabine. These drugs are susceptible to rapid metabolic inactivation by CDA, which is highly expressed in the liver and gastrointestinal tract, limiting their oral bioavailability and systemic exposure. By inhibiting CDA, THU increases the plasma concentration and prolongs the half-life of co-administered cytidine analogues, thereby augmenting their anti-cancer activity.

Tetrahydrouridine-d3 (THU-d3) is a deuterium-labeled version of THU. Its primary application in oncology drug discovery is not as a therapeutic agent itself, but as a stable isotope-labeled internal standard for the quantitative analysis of THU in biological matrices.[1] The use of a deuterated internal standard is a gold-standard technique in mass spectrometry-based bioanalysis, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), to ensure the accuracy and precision of pharmacokinetic studies.[2][3][4] This is crucial for understanding the absorption, distribution, metabolism, and excretion (ADME) of THU and optimizing its dosage in combination therapies.

Mechanism of Action

The primary mechanism of action of Tetrahydrouridine is the competitive inhibition of cytidine deaminase (CDA).[5] CDA is a key enzyme in the pyrimidine (B1678525) salvage pathway and is responsible for the deamination of cytidine and its analogues to uridine (B1682114) and its corresponding analogues, which are generally less active or inactive. By blocking CDA, THU prevents the degradation of chemotherapeutic agents like decitabine.

Decitabine, a hypomethylating agent, functions as an anti-cancer drug by inhibiting DNA methyltransferase 1 (DNMT1). Its incorporation into DNA leads to the irreversible trapping and subsequent degradation of DNMT1. This results in the hypomethylation of CpG islands in the promoter regions of tumor suppressor genes that were epigenetically silenced, leading to their re-expression and subsequent induction of cell cycle arrest and apoptosis in cancer cells.

Quantitative Data Summary

The co-administration of Tetrahydrouridine with decitabine has been shown to significantly alter the pharmacokinetic profile of decitabine in preclinical and clinical studies.

Table 1: Pharmacokinetic Parameters of Decitabine with and without Tetrahydrouridine in Mice

Treatment Group	Dose	Cmax (ng/mL)	AUC (ng·h/mL)
Decitabine alone	1.0 mg/kg (oral)	~50	~100
Decitabine + THU	1.0 mg/kg DAC + 167 mg/kg THU (oral)	~500	~1000
Data extrapolated from preclinical studies in CD-1 mice. Co-administration of THU resulted in an approximately 10-fold increase in decitabine plasma concentration.

Table 2: Pharmacokinetic Parameters of Oral Decitabine with Tetrahydrouridine in Non-Human Primates (Baboons)

Treatment Group	Dose	Mean Cmax (nM)	Mean AUC (nM·h)
Decitabine alone	10 mg/kg	150 ± 50	250 ± 100
Decitabine + THU	5 mg/kg DAC + 20 mg/kg THU	200 ± 75	400 ± 150
Pharmacokinetic data from studies in baboons show that co-administration of THU allows for a lower dose of decitabine to achieve a higher systemic exposure.

Table 3: Pharmacokinetic Parameters of Oral Decitabine with Tetrahydrouridine in Humans (Sickle Cell Disease Patients)

Decitabine Dose (mg/kg) with THU (10 mg/kg)	Cmax (nM)
0.08	9-21
0.16	39-54
Data from a Phase 1 clinical trial in patients with sickle cell disease demonstrating dose-dependent plasma concentrations of decitabine when co-administered with THU.

Table 4: In Vitro Efficacy of Decitabine in Cancer Cell Lines

Cell Line	Cancer Type	IC50 of Decitabine (µM)	Notes
K562	Chronic Myeloid Leukemia	0.26	-
K562/DAC (resistant)	Chronic Myeloid Leukemia	3.16	Decitabine-resistant cell line.
MiaPaCa-2 (Gemcitabine-resistant)	Pancreatic Cancer	~40	High expression of cytidine deaminase.
H1299	Non-small Cell Lung Cancer	5.1	-
A549	Non-small Cell Lung Cancer	>10	Relatively insensitive to decitabine.
KG-1a	Acute Myeloid Leukemia	~1-2	-
THP-1	Acute Myeloid Leukemia	~1-2	-
OCI-AML3	Acute Myeloid Leukemia	~5-10	-
HL-60	Acute Myeloid Leukemia	~2-5

Experimental Protocols

Protocol 1: Quantitative Analysis of Tetrahydrouridine in Mouse Plasma using LC-MS/MS with Tetrahydrouridine-d3 as Internal Standard

Objective: To accurately quantify the concentration of THU in mouse plasma samples.

Materials:

• Mouse plasma samples

• Tetrahydrouridine (THU) standard

• Tetrahydrouridine-d3 (THU-d3) internal standard

• Acetonitrile (B52724) (ACN)

• Formic acid

• Water, HPLC grade

• LC-MS/MS system with an amino column

Procedure:

• Sample Preparation:

  • Thaw plasma samples on ice.

  • To 50 µL of plasma, add 10 µL of THU-d3 internal standard solution (concentration to be optimized based on expected THU levels).

  • Add 150 µL of acetonitrile to precipitate proteins.

  • Vortex for 1 minute and centrifuge at 14,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • Chromatographic Separation:

    • Column: Amino column (e.g., 150 mm x 2.1 mm, 5 µm).

    • Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 85:15 v/v) with 0.1% formic acid.

    • Flow Rate: 0.2 mL/min.

    • Injection Volume: 10 µL.

  • Mass Spectrometry Detection:

    • Ionization Mode: Positive electrospray ionization (ESI+).

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • Monitor the transitions for THU and THU-d3 (specific m/z values to be determined based on the instrument).

• Quantification:

  • Generate a calibration curve using known concentrations of THU standard spiked into blank plasma and processed alongside the samples.

  • Calculate the concentration of THU in the unknown samples by comparing the peak area ratio of THU to THU-d3 against the calibration curve.

Protocol 2: In Vitro Cell Proliferation Assay (MTT Assay)

Objective: To determine the effect of decitabine, with or without THU, on the proliferation of cancer cells.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Decitabine

• Tetrahydrouridine

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or SDS-HCl)

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treat the cells with a serial dilution of decitabine, either alone or in combination with a fixed concentration of THU (e.g., 10 µM). Include untreated control wells.

• Incubate the plate for a specified period (e.g., 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of drug that inhibits cell growth by 50%).

Protocol 3: Cell Cycle Analysis by Flow Cytometry

Objective: To assess the effect of decitabine on the cell cycle distribution of cancer cells.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Decitabine

• Phosphate-buffered saline (PBS)

• Ethanol (B145695) (70%, ice-cold) for fixation

• Propidium iodide (PI) staining solution containing RNase A

Procedure:

• Seed cells in 6-well plates and treat with decitabine at the desired concentration for a specific duration (e.g., 48 hours).

• Harvest the cells by trypsinization and wash with ice-cold PBS.

• Fix the cells by dropwise addition of ice-cold 70% ethanol while vortexing gently. Incubate at -20°C for at least 2 hours.

• Wash the fixed cells with PBS and resuspend in PI staining solution.

• Incubate in the dark at room temperature for 30 minutes.

• Analyze the samples using a flow cytometer.

• The DNA content will be proportional to the PI fluorescence, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Protocol 4: In Vivo Xenograft Mouse Model

Objective: To evaluate the anti-tumor efficacy of oral decitabine in combination with THU in a mouse model of cancer.

Materials:

• Immunocompromised mice (e.g., NSG or nude mice)

• Cancer cell line for implantation (e.g., human AML or pancreatic cancer cells)

• Decitabine

• Tetrahydrouridine

• Vehicle control

• Calipers for tumor measurement

Procedure:

• Subcutaneously or orthotopically implant the cancer cells into the mice.

• Allow the tumors to establish and reach a palpable size (e.g., 100 mm³).

• Randomize the mice into treatment groups: Vehicle control, decitabine alone (oral gavage), and decitabine + THU (oral gavage). THU is typically administered 30-60 minutes prior to decitabine.

• Administer the treatments according to a predefined schedule (e.g., daily or several times a week).

• Monitor tumor growth by measuring tumor dimensions with calipers at regular intervals. Calculate tumor volume using the formula: (length x width²)/2.

• Monitor the body weight and overall health of the mice throughout the study.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histology, biomarker analysis).

• Plot the tumor growth curves for each treatment group to assess the anti-tumor efficacy.

Mandatory Visualizations

Caption: Mechanism of action of Tetrahydrouridine in enhancing Decitabine's anti-cancer activity.

Caption: Workflow for the quantitative analysis of Tetrahydrouridine using THU-d3.

Caption: Signaling pathway of Decitabine-mediated anti-tumor activity.

References

• 1. Frontiers | Decitabine-induced DNA methylation-mediated transcriptomic reprogramming in human breast cancer cell lines; the impact of DCK overexpression [frontiersin.org]
• 2. Quantitative determination of the cytidine deaminase inhibitor tetrahydrouridine (THU) in mouse plasma by liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. What are CDA inhibitors and how do they work? [synapse.patsnap.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in Tetrahydrouridine-d3 Bioanalysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering matrix effects in the bioanalysis of Tetrahydrouridine-d3. This guide addresses specific issues that may arise during your experiments and offers practical solutions to ensure accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the bioanalysis of Tetrahydrouridine-d3?

A1: Matrix effects are the alteration of the ionization efficiency of an analyte, such as Tetrahydrouridine-d3, by co-eluting, undetected components in the sample matrix (e.g., plasma, urine).[1][2] These effects, primarily ion suppression or enhancement, can lead to inaccurate quantification, poor reproducibility, and compromised assay sensitivity.[2][3][4] In the bioanalysis of Tetrahydrouridine-d3 from biological samples, endogenous components like phospholipids (B1166683), salts, and proteins are common causes of matrix effects.

Q2: Why is a deuterated internal standard (IS) like Tetrahydrouridine-d3 used, and can it completely eliminate matrix effects?

A2: A stable isotope-labeled (SIL) internal standard, such as Tetrahydrouridine-d3 for the analysis of Tetrahydrouridine, is considered the "gold standard" in quantitative mass spectrometry. Because it is chemically almost identical to the analyte, it is expected to have the same chromatographic retention time, extraction recovery, and ionization response. This allows it to effectively compensate for variations during sample preparation and matrix effects.

However, a SIL-IS may not always perfectly compensate for matrix effects. Issues can arise if the deuterium (B1214612) labeling causes a slight shift in retention time (isotopic effect), leading to differential ionization suppression where the analyte and IS are not affected equally by the matrix. Severe matrix effects can also suppress the signal of both the analyte and the IS, impacting the overall sensitivity of the assay.

Q3: How can I quantitatively assess the matrix effect for my Tetrahydrouridine-d3 assay?

A3: The most common method is the post-extraction addition experiment. This involves comparing the peak response of Tetrahydrouridine-d3 in a blank, extracted matrix that has been spiked with the analyte post-extraction to the response of the analyte in a neat solution at the same concentration. The matrix factor (MF) is calculated as follows:

MF = (Peak Response in Presence of Matrix) / (Peak Response in Absence of Matrix)

• An MF < 1 indicates ion suppression.

• An MF > 1 indicates ion enhancement.

• An MF = 1 indicates no matrix effect.

Ideally, the absolute MF should be between 0.75 and 1.25 for a robust bioanalytical method.

Troubleshooting Guides

Issue 1: Poor Accuracy and Precision in Quality Control (QC) Samples

Question: My QC samples for Tetrahydrouridine-d3 analysis are failing to meet the acceptance criteria (typically ±15% deviation from the nominal value and ≤15% coefficient of variation). What could be the cause?

Possible Causes:

• Significant and variable matrix effects between different lots of biological matrix.

• Inadequate removal of interfering endogenous components, such as phospholipids.

• Suboptimal chromatographic conditions leading to co-elution of Tetrahydrouridine-d3 with matrix components.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor QC sample results.

Detailed Steps:

• Quantify the Matrix Effect: Perform a post-extraction addition experiment using at least six different lots of the biological matrix to determine the matrix factor and its variability.

• Enhance Sample Cleanup: If significant matrix effects are observed, improve your sample preparation method. A comparison of different techniques is provided in the table below.

• Optimize Chromatography: Adjust the chromatographic conditions to separate Tetrahydrouridine-d3 from the regions of ion suppression or enhancement. This can involve modifying the mobile phase, changing the gradient profile, or using a different column chemistry.

• Re-validate: After making changes, re-validate the method to ensure it meets the required criteria for accuracy and precision.

Issue 2: Inconsistent or Low Internal Standard (Tetrahydrouridine-d3) Response

Question: The peak area of my Tetrahydrouridine-d3 internal standard is highly variable across samples or is significantly lower than in the calibration standards. Why is this happening?

Possible Causes:

• The IS is eluting in a region of significant ion suppression.

• Variability in the matrix composition between individual samples or lots.

• Degradation of the IS during sample processing or storage.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inconsistent internal standard response.

Detailed Steps:

• Post-Column Infusion: Conduct a post-column infusion experiment to identify the retention times where ion suppression occurs.

• Chromatographic Adjustment: Modify your LC method to shift the elution of Tetrahydrouridine-d3 away from these suppression zones.

• Evaluate IS Stability: Assess the stability of Tetrahydrouridine-d3 in the matrix and during all steps of the sample preparation process.

• Improve Sample Cleanup: A more rigorous sample cleanup can remove the interfering components causing the variability in the IS response.

Data Presentation: Comparison of Sample Preparation Techniques

The choice of sample preparation technique is critical for minimizing matrix effects. The following table summarizes the effectiveness of common methods for removing phospholipids, a major source of matrix effects in plasma samples.

Sample Preparation Method	Analyte Recovery (%)	Phospholipid Removal (%)	Relative Matrix Effect (%)	Throughput	Cost per Sample
Protein Precipitation (PPT)	90-105	< 20	30-50	High	Low
Liquid-Liquid Extraction (LLE)	75-90	80-95	10-25	Medium	Medium
Solid-Phase Extraction (SPE)	85-100	90-99	5-15	Low	High
Phospholipid Removal Plates	95-105	> 99	< 10	High	Medium-High

Data are representative and may vary depending on the specific method and matrix.

Experimental Protocols

Protocol 1: Post-Extraction Addition for Matrix Factor Determination

Objective: To quantitatively measure the matrix effect on Tetrahydrouridine-d3.

Methodology:

• Prepare Blank Matrix Extract: Extract at least six different lots of blank biological matrix using your established sample preparation method.

• Prepare Neat Solutions: Prepare solutions of Tetrahydrouridine-d3 in the final reconstitution solvent at low and high QC concentrations.

• Spike Matrix Extracts: Spike the blank matrix extracts with Tetrahydrouridine-d3 to the same low and high QC concentrations.

• LC-MS/MS Analysis: Analyze both the neat solutions and the spiked matrix extracts.

• Calculate Matrix Factor: Use the formula provided in FAQ Q3 to calculate the matrix factor for each lot and at each concentration level.

Protocol 2: Phospholipid Removal using a Specialized Plate

Objective: To efficiently remove phospholipids from plasma samples to reduce matrix effects.

Methodology:

• Sample Pre-treatment: To 100 µL of plasma sample, add 300 µL of acetonitrile (B52724) containing the internal standard, Tetrahydrouridine-d3.

• Vortex: Vortex the samples for 1 minute to precipitate proteins.

• Load Plate: Load the samples onto the phospholipid removal 96-well plate.

• Apply Vacuum/Pressure: Apply a vacuum or positive pressure to pull the sample through the sorbent bed.

• Collect Filtrate: Collect the clean filtrate, which is now depleted of proteins and phospholipids.

• Analysis: The filtrate can often be directly injected into the LC-MS/MS system.

Workflow for Phospholipid Removal:

Caption: Experimental workflow for phospholipid removal.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. eijppr.com [eijppr.com]

Technical Support Center: Improving the Recovery of Tetrahydrouridine-d3 from Serum Samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the recovery of Tetrahydrouridine-d3 from serum samples during bioanalytical experiments.

Frequently Asked Questions (FAQs)

Q1: Why is the recovery of my deuterated internal standard, Tetrahydrouridine-d3, low and/or variable?

Low or variable recovery of a deuterated internal standard can arise from several factors throughout the bioanalytical workflow. Key areas to investigate include:

• Sample Preparation: Inefficient extraction during protein precipitation (PPT), liquid-liquid extraction (LLE), or solid-phase extraction (SPE) can lead to a significant loss of the internal standard.[1]

• Matrix Effects: Co-eluting endogenous components from the serum matrix can suppress or enhance the ionization of Tetrahydrouridine-d3 in the mass spectrometer, leading to inaccurate measurements.[1][2][3]

• Non-Specific Binding: The internal standard can adsorb to the surfaces of collection tubes, pipette tips, and well plates, particularly at low concentrations.[1]

• Instability of the Deuterated Standard: In some cases, deuterium (B1214612) atoms can exchange with hydrogen atoms from the surrounding solvent (H-D exchange), which alters the mass of the standard and affects its quantification.[1][4] This is a particular concern with protic solvents or under acidic/basic conditions.[4]

Q2: What is the most common and effective sample preparation technique for Tetrahydrouridine (B1681287) in serum?

Protein precipitation (PPT) is a widely used, simple, and effective method for preparing biological fluid samples for LC/MS/MS analysis.[5] A validated method for the quantification of Tetrahydrouridine (THU) in mouse plasma successfully utilized an acetonitrile-based protein precipitation step with deuterated THU as the internal standard, achieving near-complete recovery (92.9-119.3%).[6][7] This suggests that protein precipitation is a robust starting point for Tetrahydrouridine-d3 extraction from serum.

Q3: How do matrix effects specifically impact the analysis of Tetrahydrouridine-d3?

Matrix effects are caused by co-eluting components from the serum that interfere with the ionization of the analyte in the mass spectrometer's source.[2][8] This can lead to ion suppression or enhancement, which directly impacts the accuracy and precision of quantification.[2] For Tetrahydrouridine-d3, this means the measured signal may not be proportional to its actual concentration. The use of a stable isotope-labeled internal standard like Tetrahydrouridine-d3 helps to compensate for these effects, as it is expected to behave similarly to the unlabeled analyte during extraction and ionization.[9]

Q4: Can the stability of Tetrahydrouridine-d3 be a concern during sample processing and storage?

Yes, stability can be a concern. A validated assay for THU showed stable results after three freeze/thaw cycles and for 4 hours at room temperature.[6][7] However, it is crucial to minimize the time samples are kept at room temperature and to avoid harsh pH conditions that could potentially promote degradation or H-D exchange.[4][10]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the recovery of Tetrahydrouridine-d3 from serum.

Problem: Low Recovery After Protein Precipitation (PPT)

Possible Cause	Suggested Solution & Rationale
Incomplete Protein Precipitation	Optimize the type and volume of the organic solvent (e.g., acetonitrile (B52724), methanol).[1] Acetonitrile is often more efficient than methanol (B129727).[5] A solvent-to-sample ratio of 3:1 (v/v) is commonly recommended.[5][11][12]
Analyte Co-precipitation	The analyte may be trapped within the precipitated protein pellet. Ensure thorough vortexing after adding the precipitation solvent to create a fine protein suspension.[1] Adjusting the pH of the sample or precipitation solvent can also alter the analyte's solubility and reduce co-precipitation.[1]
Suboptimal Temperature	Perform the precipitation at a lower temperature (e.g., on ice or at 4°C). Lower temperatures generally decrease the solubility of proteins, leading to more complete precipitation.[1]
Insufficient Vortexing/Mixing	Ensure vigorous and consistent vortexing (e.g., for 30-60 seconds) immediately after adding the solvent to ensure a complete and fine precipitation, preventing the analyte from being trapped in larger protein aggregates.[1]

Problem: Low Recovery After Liquid-Liquid Extraction (LLE)

Possible Cause	Suggested Solution & Rationale
Incorrect Solvent Polarity	The polarity of the extraction solvent must be optimized for Tetrahydrouridine-d3. Test solvents with varying polarities (e.g., diethyl ether, ethyl acetate (B1210297), hexane/isopropanol mixtures) to find the one that provides the best recovery.[13]
Suboptimal Solvent-to-Sample Ratio	A common starting point is a 5:1 (v/v) solvent-to-sample ratio.[13] This may need to be optimized to ensure efficient partitioning of the analyte into the organic phase.
Incomplete Phase Separation	Ensure complete separation of the aqueous and organic layers before collecting the extract. Centrifugation can aid in breaking up emulsions and creating a distinct interface.
Emulsion Formation	Emulsions can trap the analyte and prevent efficient extraction. To minimize emulsion formation, try gentle mixing (e.g., nutating instead of vigorous vortexing) or adding salt to the aqueous phase.

Problem: Low Recovery After Solid-Phase Extraction (SPE)

Possible Cause	Suggested Solution & Rationale
Inappropriate Sorbent Chemistry	The choice of SPE sorbent (e.g., reversed-phase, ion-exchange) is critical. For a polar compound like Tetrahydrouridine, a hydrophilic interaction liquid chromatography (HILIC) or a mixed-mode sorbent might be appropriate.
Sample Breakthrough During Loading	If the sample is loaded too quickly, the analyte may not have sufficient time to interact with the sorbent and can be lost. Optimize the loading flow rate (e.g., 1-2 mL/min).[1]
Analyte Loss During Washing	The wash step is intended to remove interferences, but an overly strong wash solvent can also remove the analyte. Analyze the wash eluate to check for any loss of Tetrahydrouridine-d3 and adjust the solvent strength accordingly.[1][14]
Incomplete Elution	The elution solvent may not be strong enough to desorb the analyte from the sorbent. Test different elution solvents and volumes.[1] Sometimes, adding a small percentage of a modifier (e.g., formic acid or ammonium (B1175870) hydroxide) can significantly improve elution efficiency.[15]

Data Summary Tables

Table 1: Comparison of Common Sample Preparation Techniques

Technique	Advantages	Disadvantages	Typical Recovery
Protein Precipitation (PPT)	Fast, simple, inexpensive, suitable for high-throughput.[5]	Non-selective, potential for significant matrix effects, analyte may be lost via co-precipitation.[8]	Can be >90% if optimized.[6][7]
Liquid-Liquid Extraction (LLE)	Can provide cleaner extracts than PPT, reduces matrix effects.	More labor-intensive, uses larger volumes of organic solvents, potential for emulsion formation.	Highly variable, typically 80-95% when optimized.[16]
Solid-Phase Extraction (SPE)	Provides the cleanest extracts, highly selective, significantly reduces matrix effects, allows for sample concentration.[17]	More complex method development, more expensive, can be slower if not automated.[14]	Can be >90% when optimized.[17]

Table 2: Quantitative Results from a Validated LC/MS/MS Assay for Tetrahydrouridine in Mouse Plasma

This assay used deuterated THU as an internal standard and an acetonitrile protein precipitation step.

Parameter	Result	Reference
Concentration Range	0.2 - 50 µg/mL	[6][7]
Accuracy	92.5 - 109.9%	[6][7]
Precision (RSD)	2.1 - 9.0%	[6][7]
Recovery	92.9 - 119.3%	[6][7]
Ion Suppression	Negligible (-17.5 to -0.2%)	[6][7]

Experimental Protocols & Visualizations

Experimental Workflow Overview

The following diagram illustrates a general workflow for analyzing Tetrahydrouridine-d3 in serum and highlights key stages where recovery issues can occur.

General workflow for serum sample analysis.

Protocol 1: Optimized Protein Precipitation (PPT)

This protocol is based on a validated method for Tetrahydrouridine analysis and is recommended as a starting point.[6][7]

• Aliquoting: Aliquot 100 µL of serum sample into a clean microcentrifuge tube.

• Internal Standard Spiking: Add the appropriate amount of Tetrahydrouridine-d3 internal standard solution to the sample.

• Precipitating Agent Addition: Add 300 µL of ice-cold acetonitrile (a 3:1 solvent-to-sample ratio).[11][18]

• Vortexing: Vortex the mixture vigorously for 30-60 seconds to ensure a fine, homogenous suspension of precipitated proteins.[1]

• Incubation/Centrifugation: Incubate the samples at 4°C for 20 minutes to enhance protein precipitation.[1] Centrifuge at >12,000 x g for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube for analysis or further processing (e.g., evaporation and reconstitution).

• Analysis: The resulting extract can be directly injected for LC-MS/MS analysis.

Troubleshooting Logic for Protein Precipitation

This diagram provides a logical workflow for troubleshooting low recovery when using the protein precipitation method.

Troubleshooting flowchart for low PPT recovery.

Protocol 2: General Liquid-Liquid Extraction (LLE)

• Aliquoting: Aliquot 200 µL of serum sample into a clean glass tube.

• Internal Standard Spiking: Add the Tetrahydrouridine-d3 internal standard.

• Extraction Solvent Addition: Add 1 mL of an appropriate organic solvent (e.g., ethyl acetate or diethyl ether) for a 5:1 solvent-to-sample ratio.[13]

• Mixing: Cap the tube and mix by vortexing for 2 minutes or by gentle nutation for 5-10 minutes to prevent emulsion formation.[13]

• Phase Separation: Allow the layers to separate for 5 minutes.[13] Centrifugation (e.g., 5 min at 2000 x g) can be used to facilitate a clean separation.

• Extraction: Carefully transfer the upper organic layer to a clean tube. To maximize recovery, this step can be repeated with a fresh aliquot of solvent, and the organic fractions can be pooled.[13]

• Evaporation and Reconstitution: Evaporate the pooled organic solvent to dryness under a gentle stream of nitrogen.[13] Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

Protocol 3: General Solid-Phase Extraction (SPE)

• Conditioning: Condition the SPE cartridge (e.g., a polymeric reversed-phase sorbent) by passing 1 mL of methanol through it.[15] Do not let the sorbent bed go dry.

• Equilibration: Equilibrate the cartridge by passing 1 mL of water through it.[15]

• Sample Loading: Load the pre-treated serum sample (e.g., serum diluted 1:1 with 2% formic acid in water) onto the cartridge at a slow, controlled flow rate (e.g., 0.5 mL/min).[15]

• Washing: Wash the cartridge with a weak solvent to remove interfering compounds. An example wash could be 1 mL of 5% methanol in water. This step must be optimized to ensure no analyte is lost.[15]

• Elution: Elute the Tetrahydrouridine-d3 from the cartridge using a strong solvent. An example could be 1 mL of methanol with 2% ammonium hydroxide.[15]

• Post-Elution: Evaporate the eluate to dryness and reconstitute in the mobile phase for analysis.

Decision Tree for Extraction Method Selection

This diagram helps in selecting the most appropriate sample preparation method based on experimental needs.

Decision tree for choosing an extraction method.

References

• 1. benchchem.com [benchchem.com]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. agilent.com [agilent.com]
• 6. Quantitative determination of the cytidine deaminase inhibitor tetrahydrouridine (THU) in mouse plasma by liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scilit.com [scilit.com]
• 8. files.core.ac.uk [files.core.ac.uk]
• 9. researchgate.net [researchgate.net]
• 10. welchlab.com [welchlab.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. arborassays.com [arborassays.com]
• 14. Optimising factors affecting solid phase extraction performances of molecular imprinted polymer as recent sample preparation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 15. SPE Method Development | Thermo Fisher Scientific - HK [thermofisher.com]
• 16. Optimisation of dispersive liquid-liquid microextraction for plasma sample preparation in bioanalysis of CDK4/6 inhibitors in therapeutic combinations for breast cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Comparison of different serum sample extraction methods and their suitability for mass spectrometry analysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Mass Spectrometry Parameters for Tetrahydrouridine-d3

Welcome to the technical support center for the analysis of Tetrahydrouridine-d3 by mass spectrometry. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to facilitate successful experimental outcomes.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the analysis of Tetrahydrouridine-d3.

Issue	Potential Cause	Recommended Solution
Poor Signal Intensity or No Peak Detected	1. Improper Mass Spectrometer Tuning: The instrument may not be properly calibrated for the mass range of interest.	1. Tune and Calibrate: Regularly tune and calibrate your mass spectrometer according to the manufacturer's guidelines to ensure optimal performance.
2. Suboptimal Ionization: The electrospray ionization (ESI) source parameters may not be optimized for Tetrahydrouridine.	2. Optimize Source Conditions: Infuse a standard solution of Tetrahydrouridine and optimize ESI parameters such as capillary voltage, source temperature, and gas flows to maximize the signal of the precursor ion.
3. Incorrect MRM Transitions: The selected precursor or product ions may be incorrect or not the most abundant.	3. Verify MRM Transitions: Infuse a standard solution of Tetrahydrouridine-d3 to confirm the precursor ion and perform a product ion scan to identify the most intense and stable fragment ions for MRM analysis.
4. Sample Degradation: Tetrahydrouridine may be unstable under certain storage or experimental conditions.	4. Ensure Sample Stability: A study has shown that Tetrahydrouridine is stable in plasma for at least 4 hours at room temperature and for 3 months at -80°C.[1] Avoid repeated freeze-thaw cycles.
High Background Noise	1. Contaminated Mobile Phase or LC System: Impurities in the solvents or buildup in the LC system can contribute to high background noise.	1. Use High-Purity Solvents: Always use LC-MS grade solvents and freshly prepared mobile phases. Regularly flush the LC system to remove contaminants.
2. Matrix Effects: Co-eluting compounds from the sample matrix can interfere with the ionization of the analyte.	2. Improve Sample Preparation: Utilize a robust sample preparation method, such as protein precipitation followed by solid-phase extraction, to remove interfering matrix components. A validated method for Tetrahydrouridine in plasma uses a simple protein precipitation with acetonitrile (B52724).[1]
Inconsistent or Inaccurate Quantitative Results	1. Chromatographic Shift between Analyte and Internal Standard: Deuterated internal standards can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.	1. Verify Co-elution: Overlay the chromatograms of Tetrahydrouridine and Tetrahydrouridine-d3 to ensure they co-elute. If a significant shift is observed, consider adjusting the chromatographic method. The use of hydrophilic interaction chromatography (HILIC) has been shown to be effective for Tetrahydrouridine analysis.[1]
2. Isotopic Exchange of Deuterium (B1214612): Deuterium atoms on the internal standard may exchange with protons from the solvent or matrix, leading to a decrease in the internal standard signal and an increase in the analyte signal.	2. Use a Stable Isotope Label: Ensure the deuterium labels are on stable positions of the molecule that are not prone to exchange.
3. Cross-Contribution/Isotopic Impurity: The deuterated internal standard may contain a small amount of the unlabeled analyte, or vice-versa.	3. Assess Isotopic Purity: During method validation, assess the contribution of the unlabeled analyte in the internal standard solution and the contribution of the M+3 peak of the analyte to the internal standard signal.

Frequently Asked Questions (FAQs)

Q1: What are the recommended mass spectrometry parameters for the analysis of Tetrahydrouridine-d3?

A1: For the analysis of Tetrahydrouridine and its deuterated internal standard, Tetrahydrouridine-d3, a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode with positive electrospray ionization (ESI) is recommended.[1] The following table summarizes the predicted MRM transitions and optimized parameters.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Mode
Tetrahydrouridine	249.1	117.1	15	Positive ESI
Tetrahydrouridine-d3	252.1	120.1	15	Positive ESI

Note: These parameters are predicted based on the fragmentation of similar structures and should be optimized on your specific instrument.

Q2: What type of chromatography is best suited for Tetrahydrouridine analysis?

A2: Hydrophilic Interaction Chromatography (HILIC) has been successfully used for the separation of Tetrahydrouridine.[1] A method using an amino column with an isocratic mobile phase of acetonitrile and water with 0.1% formic acid has been validated.

Q3: How should I prepare plasma samples for Tetrahydrouridine-d3 analysis?

A3: A simple and effective method for plasma sample preparation is protein precipitation with acetonitrile. This method has been shown to provide near-complete recovery and negligible ion suppression.

Q4: What are some key considerations when using Tetrahydrouridine-d3 as an internal standard?

A4: When using a deuterated internal standard, it is crucial to:

• Verify Co-elution: Ensure that the deuterated standard and the analyte have the same retention time to compensate for matrix effects accurately.

• Check for Isotopic Exchange: Confirm that the deuterium labels are stable and do not exchange with protons from the sample or mobile phase.

• Assess Purity: The isotopic purity of the deuterated standard should be high to avoid interference with the quantification of the analyte.

Experimental Protocols

Detailed Methodology for LC-MS/MS Analysis of Tetrahydrouridine

This protocol is based on the validated method described by Huang et al. for the quantification of Tetrahydrouridine in mouse plasma.

1. Sample Preparation (Protein Precipitation)

• To 50 µL of plasma sample, add 100 µL of acetonitrile containing the internal standard (Tetrahydrouridine-d3).

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

2. Liquid Chromatography Conditions

• LC System: Agilent 1100 series or equivalent

• Column: Amino column (e.g., 150 x 2.0 mm, 5 µm)

• Mobile Phase: Isocratic mixture of 0.1% formic acid in acetonitrile and 0.1% formic acid in water (e.g., 85:15 v/v)

• Flow Rate: 0.2 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

3. Mass Spectrometry Conditions

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI)

• Scan Type: Multiple Reaction Monitoring (MRM)

• Source Parameters:

  • Capillary Voltage: Optimize for maximum signal (e.g., 3.5 kV)

  • Source Temperature: Optimize for stable spray (e.g., 350°C)

  • Gas Flow (Nebulizer and Heater): Optimize for efficient desolvation.

• MRM Transitions:

  • Tetrahydrouridine: Precursor ion m/z 249.1, Product ion m/z 117.1

  • Tetrahydrouridine-d3: Precursor ion m/z 252.1, Product ion m/z 120.1

• Collision Energy: Optimize for maximum product ion intensity (e.g., 15 eV).

Visualizations

Caption: Experimental workflow for the LC-MS/MS analysis of Tetrahydrouridine.

Caption: Troubleshooting logic for common mass spectrometry issues.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Addressing Isotopic Exchange with Deuterated Standards

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering issues with deuterated standards in mass spectrometry-based assays.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange, and why is it a problem with deuterated internal standards?

A1: Isotopic exchange, in the context of deuterated standards, is the unintentional replacement of deuterium (B1214612) atoms on the internal standard (IS) with hydrogen atoms from the surrounding environment, such as the sample matrix, solvents, or mobile phase.[1][2] This phenomenon, also known as "back-exchange," can severely compromise the accuracy of quantitative analyses.[1] The mass spectrometer differentiates the analyte from the internal standard based on their mass difference. If the deuterated IS loses deuterium, it can lead to two major problems:

• Underestimation of the Internal Standard: The signal for the deuterated IS decreases, leading to an artificially high analyte-to-IS ratio.[1]

• Overestimation of the Analyte: The back-exchanged IS can contribute to the signal of the native, unlabeled analyte, causing a "false positive" and an overestimation of the analyte's concentration.[1][3]

Q2: Which functional groups are most susceptible to isotopic exchange?

A2: The stability of a deuterium label is highly dependent on its position within the molecule. Hydrogens attached to heteroatoms (e.g., oxygen, nitrogen) are generally more prone to exchange. The susceptibility is also heavily influenced by pH.[1][4]

Functional Group	Exchangeability	Conditions Favoring Exchange
Alcohols (-OH)	Highly Labile	Neutral, acidic, or basic conditions
Amines (-NH2, -NHR)	Highly Labile	Neutral, acidic, or basic conditions
Carboxylic Acids (-COOH)	Highly Labile	Neutral, acidic, or basic conditions
Amides (-CONH-)	Labile	Acid or base-catalyzed
α-Hydrogens to Carbonyls	Moderately Labile	Acid or base-catalyzed (via enolization)[1]
Aromatic/Aliphatic C-H	Low	Generally stable under typical analytical conditions[4]

Q3: My deuterated internal standard signal is decreasing over a sequence of injections. Is this due to isotopic exchange?

A3: A progressive decrease in the deuterated internal standard signal over a series of injections can indeed be a symptom of isotopic exchange.[2] This is particularly likely if the standard is stored in a protic solvent (e.g., water, methanol) or at a non-optimal pH in the autosampler for an extended period.[2] The following workflow can help diagnose the issue.

Troubleshooting workflow for suspected deuterium loss.

Q4: My calibration curve is non-linear. Could isotopic exchange be the cause?

A4: While other factors can cause non-linearity, isotopic exchange can contribute, especially if it leads to inconsistent internal standard response.[5] Another related issue is isotopic interference, where naturally occurring heavy isotopes (e.g., ¹³C) of a high-concentration analyte contribute to the mass channel of the deuterated internal standard.[1][5] This is more common with internal standards that have a low degree of deuteration (e.g., d1, d2).[1][6]

Issue	Symptom	Troubleshooting Steps
Isotopic Exchange	Inconsistent IS response, especially at lower concentrations.	- Review label stability and experimental conditions (pH, temp, solvent).[4] - Perform a stability study.[2]
Isotopic Interference	Non-linearity at high analyte concentrations.[5]	- Check the mass spectra of a high concentration unlabeled analyte for isotopes at the IS m/z.[1] - Use an IS with a higher degree of deuteration (e.g., d5 or greater).[1] - Consider a ¹³C or ¹⁵N labeled standard.[7]

Q5: What are the best practices for storing and preparing deuterated standards to minimize isotopic exchange?

A5: Proper storage and preparation are critical for maintaining the integrity of deuterated standards.

Storage:

• Temperature: Store at the temperature recommended by the manufacturer, typically refrigerated (2-8 °C) or frozen (-20 °C or lower).[4][8]

• Solvent: If received as a solid, storing it as such is often best. For stock solutions, use a dry, aprotic solvent if possible. If a protic solvent is necessary, prepare smaller aliquots to minimize freeze-thaw cycles.[4]

• Atmosphere: Handle standards under an inert atmosphere (e.g., dry nitrogen or argon) to prevent contamination with atmospheric moisture.[4][8]

• Container: Use high-quality, tightly sealed vials to prevent evaporation and moisture ingress.[4]

Preparation:

• Equilibration: Allow the standard to reach room temperature before opening to prevent condensation.[4]

• Solvent Choice: Use a high-purity, dry, aprotic solvent when feasible.[4]

• Dissolution: Ensure the standard is completely dissolved before bringing it to the final volume.[4]

• Working Solutions: Prepare working solutions fresh when possible, or thoroughly evaluate their stability.[4]

Troubleshooting Guides

Guide 1: Investigating Isotopic Back-Exchange

This guide provides a systematic approach to determine if your deuterated standard is undergoing isotopic exchange under your experimental conditions.

Workflow for assessing deuterated standard stability.

Experimental Protocol: Deuterated Standard Stability Assessment

Objective: To evaluate the stability of a deuterated standard under the specific conditions of an analytical method.[4]

Procedure:

• Prepare Samples:

  • Set A (T=0): Spike a known concentration of the deuterated standard into the analytical matrix (e.g., plasma, urine). Immediately process this sample using your established extraction procedure and analyze it.[4]

  • Set B (Incubated): Prepare multiple replicates of the same sample as in Set A. Incubate these samples under conditions that mimic your analytical run (e.g., in the autosampler at a specific temperature).[9]

• Time-Point Analysis: Analyze the samples from Set B at various time intervals (e.g., 1, 4, 8, and 24 hours).[2]

• Data Evaluation:

  • Compare the peak area of the deuterated standard in the Set B samples to the T=0 sample from Set A. A significant decrease over time indicates instability.

  • Monitor the mass transition for the unlabeled analyte in the Set B samples. A significant increase in the analyte signal over time suggests that the deuterated standard is converting to the unlabeled form via back-exchange.[9]

Guide 2: Differentiating Isotopic Exchange from Matrix Effects

It can be challenging to distinguish between signal loss due to isotopic exchange and signal suppression from matrix effects. This guide helps to differentiate the two.

Experimental Protocol: Matrix Effect Evaluation

Objective: To determine if the sample matrix is causing ion suppression or enhancement of the internal standard signal.[3][10]

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare the deuterated internal standard in a clean solvent (e.g., mobile phase) at the final concentration used in your assay.[3]

  • Set B (Post-Extraction Spike): Process a blank matrix sample (containing no analyte or IS) through your entire extraction procedure. In the final step, spike the deuterated internal standard into the extracted matrix at the same concentration as in Set A.[3][10]

  • Set C (Pre-Extraction Spike): Spike the deuterated internal standard into a blank matrix sample before the extraction process. Process this sample through the entire extraction procedure.[3]

• Analyze Samples: Inject and analyze all three sets of samples using your LC-MS/MS method.

• Calculate Matrix Effect and Recovery:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

    • A value < 100% indicates ion suppression.[5]

    • A value > 100% indicates ion enhancement.[5]

    • A value of ~100% indicates a minimal matrix effect.[5]

  • Extraction Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

Interpreting the Results:

• If you observe a significant matrix effect (suppression) but good extraction recovery, and the IS signal is consistently low from the beginning of the run, the issue is likely matrix-related.

• If the matrix effect is minimal, but you observe a time-dependent decrease in the IS signal during a stability study (Guide 1), the problem is likely isotopic exchange.

Hypothetical Data: Matrix Effect Experiment	Peak Area	Calculation	Result
Set A (Neat Solution)	500,000	-	-
Set B (Post-Extraction Spike)	350,000	(350,000 / 500,000) * 100	70% (Ion Suppression)
Set C (Pre-Extraction Spike)	345,000	(345,000 / 350,000) * 100	98.6% (High Recovery)

In this example, the data points to significant ion suppression as the cause of a lower-than-expected IS signal, not poor extraction or instability during the extraction process itself.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Tetrahydrouridine-d3 Signal Intensity in Mass Spectrometry

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing low signal intensity of Tetrahydrouridine-d3 in mass spectrometry (MS) experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for low signal intensity of Tetrahydrouridine-d3 in my MS analysis?

Low signal intensity of a deuterated internal standard (IS) like Tetrahydrouridine-d3 can arise from a combination of factors related to the sample, chromatography, or the instrument itself. The most common causes include:

• Matrix Effects: Co-eluting compounds from the sample matrix can interfere with the ionization of Tetrahydrouridine-d3 in the MS source, leading to ion suppression.[1][2]

• Errors in Standard Preparation: Inaccurate concentration of the working solution, degradation of the standard during storage, or errors during the spiking process can lead to a consistently low or absent signal.[1][3]

• Instrument and Source Contamination: Residues from previous samples, mobile phase impurities, or column bleed can accumulate in the ion source, leading to a gradual decrease in signal over a batch of samples.[1]

• Suboptimal MS Parameters: Inefficient ionization or fragmentation can occur if the mass spectrometer's parameters are not properly tuned and optimized for Tetrahydrouridine-d3.

• Isotopic Instability (H/D Exchange): Deuterium (B1214612) atoms on the standard may exchange with hydrogen atoms from the solvent, especially if they are in chemically labile positions.

• Autosampler or Injection Issues: Malfunctions in the autosampler can cause random signal variability or a complete loss of signal if the injection fails.

Q2: How can I determine if matrix effects are suppressing the signal of my Tetrahydrouridine-d3 internal standard?

Matrix effects, where other molecules in the sample hinder the ionization of the target analyte, are a common cause of signal suppression. A standard experiment to quantify this effect involves comparing the signal of the internal standard in a clean solution versus its signal in an extracted blank matrix. A significant drop in signal intensity in the matrix sample points to ion suppression.

For a detailed methodology, refer to the Protocol for Evaluating Matrix Effects in the Troubleshooting Guides section below.

Q3: Could the deuterium labels on Tetrahydrouridine-d3 be exchanging with hydrogen?

Isotopic exchange can occur if deuterium atoms are located on positions that can easily exchange with protons from the solvent, such as on hydroxyl (-OH) or amine (-NH) groups, particularly under acidic or basic conditions. It is crucial to select internal standards where deuterium atoms are placed on stable, non-exchangeable positions, such as on a carbon skeleton. If you suspect H/D exchange, review the labeling position on your Tetrahydrouridine-d3 standard.

Q4: My Tetrahydrouridine-d3 peak is showing a different retention time than the unlabeled Tetrahydrouridine. Is this normal?

Yes, this is a known phenomenon called the "deuterium isotope effect". Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography. While this slight separation is often acceptable, it's important to ensure that the separation is not large enough to expose the analyte and the internal standard to different matrix environments, which could lead to differential matrix effects. Ideally, the internal standard and the analyte should co-elute to ensure they are equally affected by any potential ion suppression or enhancement.

Q5: The signal for Tetrahydrouridine-d3 is suddenly lost or highly variable across my sample batch. What should I check first?

A sudden and complete signal loss across all samples often points to a systemic issue. A logical troubleshooting workflow would be:

• Verify the Internal Standard Solution: Check the preparation and integrity of the IS spiking solution to ensure it was prepared correctly and has not degraded.

• Review the Sample Preparation Protocol: A simple human error, such as forgetting to add the IS solution to the samples, is a common cause.

• Inspect the LC-MS System: Check for leaks, ensure the ion source spray is stable, and verify that the correct MS method, including the specific multiple reaction monitoring (MRM) transition for Tetrahydrouridine-d3, is being used.

High variability between samples is more likely caused by inconsistent sample preparation or matrix effects that differ from sample to sample.

Troubleshooting Guides

Guide 1: Systematic Troubleshooting Workflow for Low Signal Intensity

When encountering low signal for Tetrahydrouridine-d3, a systematic approach can help isolate the problem efficiently. The following workflow outlines the key areas to investigate, from initial checks of the solution and sample preparation to in-depth instrument diagnostics.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Mitigating Ion Suppression in Tetrahydrouridine-d3 Quantification

Welcome to the technical support center for the quantification of Tetrahydrouridine-d3 (THU-d3). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to ensure accurate and reliable quantification of THU-d3 in biological matrices.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect the quantification of THU-d3?

A1: Ion suppression is a matrix effect phenomenon in liquid chromatography-mass spectrometry (LC-MS) where the ionization efficiency of the target analyte, in this case, THU-d3, is reduced by the presence of co-eluting components from the sample matrix.[1][2] This leads to a decreased signal intensity, which can result in underestimation of the analyte concentration, reduced sensitivity, and poor reproducibility of results.[3] The "matrix" comprises all components in a sample other than the analyte of interest, such as proteins, lipids, salts, and other endogenous compounds.[2]

Q2: I am using a deuterated internal standard (THU-d3). Shouldn't that automatically correct for ion suppression?

A2: Ideally, a stable isotope-labeled internal standard like THU-d3 co-elutes with the analyte (unlabeled THU) and experiences the same degree of ion suppression. The ratio of the analyte signal to the internal standard signal should then remain constant, allowing for accurate quantification. However, this is not always guaranteed. If there is a slight chromatographic separation between the analyte and the internal standard, they may be affected differently by matrix components, leading to inaccurate results.

Q3: What are the common causes of ion suppression in bioanalysis?

A3: Ion suppression can be caused by a variety of factors, including:

• Endogenous matrix components: Salts, phospholipids, and proteins naturally present in biological samples are major contributors.[4]

• Exogenous substances: Contaminants introduced during sample preparation, such as polymers from plasticware, or mobile phase additives can interfere with ionization.

• High concentrations of the analyte or internal standard: At high concentrations, analytes can saturate the ionization process, leading to a non-linear response.

• Inadequate sample cleanup: Failure to remove interfering substances is a primary reason for significant ion suppression.

Q4: How can I assess the extent of ion suppression in my assay?

A4: A common method to qualitatively assess ion suppression is the post-column infusion experiment . In this technique, a constant flow of the analyte is introduced into the mass spectrometer after the analytical column. A blank, extracted matrix sample is then injected onto the column. Any dip in the constant analyte signal indicates a region of ion suppression. To quantify the matrix effect, you can compare the peak area of an analyte in a post-extraction spiked blank matrix sample to the peak area of the analyte in a clean solvent at the same concentration.

Troubleshooting Guides

This section provides a systematic approach to troubleshooting and mitigating ion suppression during THU-d3 quantification.

Scenario 1: Significant Ion Suppression Observed with Protein Precipitation

If you are using a protein precipitation (PPT) method and observing significant ion suppression, consider the following steps.

Problem: The signal intensity of THU-d3 is low and variable.

Workflow for Troubleshooting:

Caption: Troubleshooting workflow for ion suppression after protein precipitation.

Detailed Steps:

• Optimize Chromatography: Before changing the sample preparation method, ensure your chromatographic conditions are optimal to separate THU-d3 from the bulk of the matrix components. Refer to Scenario 2 for detailed guidance.

• Improve the Protein Precipitation Method:

  • Choice of Solvent: Acetonitrile (B52724) is generally more effective than methanol (B129727) at precipitating proteins.

  • Solvent-to-Sample Ratio: A higher ratio of organic solvent to plasma (e.g., 3:1 or 4:1) can improve protein removal.

  • Temperature: Performing the precipitation at a lower temperature (e.g., in an ice bath) can enhance protein precipitation.

• Switch to a More Rigorous Cleanup Method: If optimizing PPT is insufficient, more selective sample preparation techniques are recommended.

  • Solid-Phase Extraction (SPE): SPE can provide a much cleaner extract by selectively isolating the analyte. See Experimental Protocol 2 for a detailed procedure.

  • Liquid-Liquid Extraction (LLE): LLE separates compounds based on their differential solubility in two immiscible liquids. See Experimental Protocol 3 for a detailed procedure.

Scenario 2: Poor Peak Shape and Co-elution with Matrix Components

Problem: THU-d3 peak is broad, tailing, or co-elutes with a region of ion suppression.

Workflow for Troubleshooting:

Caption: Workflow for optimizing chromatographic separation of THU-d3.

Detailed Steps:

• Evaluate Column Choice:

  • Hydrophilic Interaction Liquid Chromatography (HILIC): THU is a polar molecule, and HILIC is often the preferred chromatographic mode for retaining and separating such compounds. A validated method for THU quantification successfully used a HILIC amino column.

  • Reversed-Phase (RP) Chromatography: While less ideal for very polar compounds, certain RP columns (e.g., those with polar endcapping or polar-embedded phases) can be used.

• Optimize Mobile Phase:

  • pH: Adjusting the pH of the aqueous mobile phase can alter the ionization state of THU and interfering compounds, thereby improving separation.

  • Organic Modifier: For HILIC, acetonitrile is the typical weak solvent. For RP, methanol or acetonitrile are common strong solvents. The choice can affect selectivity.

• Adjust Gradient Profile: A shallower gradient can improve the resolution between THU-d3 and co-eluting matrix components.

• Modify Flow Rate: Lowering the flow rate can sometimes improve peak shape and resolution.

Quantitative Data Summary

The following table summarizes the reported ion suppression data for THU using a validated LC-MS/MS method with protein precipitation and HILIC chromatography.

Analyte	Internal Standard	Sample Preparation	Chromatography	Matrix	Ion Suppression (%)	Reference
THU	THU-d3	Protein Precipitation (Acetonitrile)	HILIC (Amino Column)	Mouse Plasma	-17.5 to -0.2 (Negligible)

This data indicates that with an optimized method, ion suppression for THU can be minimal.

Experimental Protocols

Protocol 1: Protein Precipitation (Recommended Method)

This protocol is based on a validated method for THU quantification in mouse plasma.

Materials:

• Plasma sample containing THU

• Tetrahydrouridine-d3 (internal standard) working solution

• Acetonitrile (ice-cold)

• Microcentrifuge tubes

• Vortex mixer

• Microcentrifuge

Procedure:

• To a 1.5 mL microcentrifuge tube, add 50 µL of plasma sample.

• Add 10 µL of THU-d3 internal standard working solution.

• Add 150 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) - General Protocol for Polar Compounds

This is a general protocol that can be adapted for THU-d3. Optimization of the sorbent and wash/elution solvents is recommended.

Materials:

• Plasma sample containing THU

• THU-d3 internal standard working solution

• SPE cartridge (e.g., mixed-mode or polymeric reversed-phase)

• Methanol (for conditioning and elution)

• Water (for conditioning and washing)

• SPE vacuum manifold

• Collection tubes

Procedure:

• Sample Pre-treatment: To 100 µL of plasma, add 10 µL of THU-d3 internal standard. Dilute with 200 µL of 2% formic acid in water.

• Column Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water. Do not let the sorbent go dry.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge at a slow, steady flow rate.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the THU and THU-d3 with 1 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 3: Liquid-Liquid Extraction (LLE) - General Protocol

This is a general protocol that can be adapted for THU-d3. The choice of organic solvent is critical and may require optimization.

Materials:

• Plasma sample containing THU

• THU-d3 internal standard working solution

• Extraction solvent (e.g., ethyl acetate, methyl tert-butyl ether)

• Microcentrifuge tubes

• Vortex mixer

• Microcentrifuge

Procedure:

• To a 1.5 mL microcentrifuge tube, add 100 µL of plasma sample.

• Add 10 µL of THU-d3 internal standard.

• Add 500 µL of the organic extraction solvent.

• Vortex vigorously for 2 minutes to ensure thorough mixing.

• Centrifuge at 10,000 rpm for 5 minutes to separate the aqueous and organic layers.

• Carefully transfer the organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

References

• 1. providiongroup.com [providiongroup.com]
• 2. longdom.org [longdom.org]
• 3. agnopharma.com [agnopharma.com]
• 4. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]

Reference Data & Comparative Studies

The Gold Standard vs. The Practical Alternative: A Comparison of Internal Standards for the Bioanalysis of Tetrahydrouridine

For researchers, scientists, and drug development professionals engaged in quantitative bioanalysis, the choice of an internal standard is a critical decision that directly impacts data quality and reliability. This guide provides an objective comparison of two common approaches for the bioanalytical method validation of Tetrahydrouridine, a potent cytidine (B196190) deaminase inhibitor. We will compare the performance of a method using a deuterated internal standard, Tetrahydrouridine-d3 (THU-d3), with a method employing a non-deuterated, structural analog internal standard.

This comparison is based on a detailed review of a validated LC-MS/MS method for Tetrahydrouridine using THU-d3, supplemented with established principles of bioanalytical method validation for structural analog internal standards. The goal is to provide a clear, data-driven perspective to inform the selection of the most appropriate internal standard for your research needs.

Performance Comparison: Tetrahydrouridine-d3 vs. a Structural Analog Internal Standard

The use of a stable isotope-labeled internal standard, such as Tetrahydrouridine-d3, is widely considered the "gold standard" in quantitative mass spectrometry.[1] This is because its physicochemical properties are nearly identical to the analyte, Tetrahydrouridine (THU). This similarity ensures that the internal standard closely tracks the analyte through sample preparation, chromatography, and ionization, providing superior correction for variability.

In contrast, a structural analog internal standard, while similar in structure, will have different physicochemical properties. This can lead to variations in extraction recovery, chromatographic retention time, and ionization efficiency compared to the analyte, potentially compromising data accuracy and precision.

The following table summarizes the expected performance of a bioanalytical method for Tetrahydrouridine using either THU-d3 or a hypothetical, yet representative, structural analog internal standard, based on a validated study and general principles of bioanalytical method validation.

Validation Parameter	Method using Tetrahydrouridine-d3	Method using a Structural Analog IS (Expected)
Accuracy	92.5–109.9%	85–115% (Typically wider acceptance criteria)
Precision (CV%)	2.1–9.0%	< 15% (May be higher than with a deuterated IS)
Recovery	Near-complete and consistent (92.9–119.3%)	Variable and may differ from the analyte
Matrix Effect	Negligible ion suppression (-17.5 to -0.2%)	Potential for significant and variable ion suppression or enhancement
Retention Time	Co-elutes with Tetrahydrouridine	Separate, but close, elution to Tetrahydrouridine
Selectivity	High, due to mass difference	Potential for cross-talk or interference
Stability	Matches analyte stability	May have different stability profile

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing bioanalytical methods. Below are the key experimental protocols for the validated method using Tetrahydrouridine-d3 and a general protocol for a method using a structural analog internal standard.

Method 1: Quantification of Tetrahydrouridine using Tetrahydrouridine-d3 Internal Standard

This protocol is based on the validated LC-MS/MS assay for the quantitation of THU in mouse plasma.

1. Sample Preparation:

• To 50 µL of mouse plasma, add 10 µL of the deuterated THU internal standard.

• Perform protein precipitation by adding 150 µL of acetonitrile (B52724).

• Vortex and centrifuge to pellet the precipitated proteins.

• Transfer the supernatant for LC-MS/MS analysis.

2. Liquid Chromatography:

• Column: Amino column

• Mobile Phase: Isocratic elution with 0.1% formic acid in acetonitrile and water.

• Flow Rate: 0.2 mL/min

• Injection Volume: 10 µL

3. Mass Spectrometry:

• Instrument: Triple quadrupole mass spectrometer

• Ionization Mode: Positive-mode electrospray ionization (ESI)

• Detection: Multiple Reaction Monitoring (MRM)

Method 2: General Protocol for Quantification of Tetrahydrouridine using a Structural Analog Internal Standard

This protocol outlines a typical approach for a bioanalytical method using a non-deuterated internal standard.

1. Sample Preparation:

• To 50 µL of plasma, add 10 µL of the structural analog internal standard.

• Perform protein precipitation with acetonitrile or another suitable organic solvent.

• Vortex and centrifuge.

• Evaporate the supernatant to dryness and reconstitute in the mobile phase.

2. Liquid Chromatography:

• Column: C18 reverse-phase column

• Mobile Phase: Gradient elution with acetonitrile and water containing a modifier like formic acid.

• Flow Rate: 0.4 mL/min

• Injection Volume: 10 µL

3. Mass Spectrometry:

• Instrument: Triple quadrupole mass spectrometer

• Ionization Mode: Positive-mode ESI

• Detection: MRM

Visualizing the Workflow

To better understand the experimental process, the following diagrams illustrate the workflows for bioanalytical method validation using both a deuterated and a structural analog internal standard.

Bioanalytical workflow using THU-d3.

Bioanalytical workflow using a structural analog IS.

Conclusion

The validation data for the bioanalytical method using Tetrahydrouridine-d3 demonstrates high accuracy, precision, and robustness, reinforcing the status of deuterated internal standards as the gold standard. While a structural analog internal standard can be a viable and more cost-effective alternative, it is expected to provide a wider range of variability in performance metrics. The choice between these two approaches will depend on the specific requirements of the study, including the desired level of data quality, regulatory expectations, and available resources. For pivotal studies submitted for regulatory review, the use of a deuterated internal standard like Tetrahydrouridine-d3 is strongly recommended to ensure the highest degree of data integrity.

References

• 1. Quantification of gemcitabine incorporation into human DNA by LC/MS/MS as a surrogate measure for target engagement - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Tetrahydrouridine (THU) and its Deuterated Analog THU-d3 in Pharmacokinetics

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the pharmacokinetic profiles of Tetrahydrouridine (B1681287) (THU) and its deuterated form, Tetrahydrouridine-d3 (THU-d3). While direct comparative experimental data for THU-d3 is not publicly available, this document summarizes the known pharmacokinetics of THU based on preclinical studies and discusses the potential impact of deuteration on its metabolic fate.

Tetrahydrouridine is a potent inhibitor of the enzyme cytidine (B196190) deaminase (CDA), which is responsible for the rapid metabolism of several cytidine analog drugs used in cancer therapy.[1] By inhibiting CDA, THU can enhance the oral bioavailability and therapeutic efficacy of these drugs.[2][3] The deuterated version, THU-d3, is a stable, isotopically labeled form of THU. While often used as an internal standard in analytical assays for THU, the substitution of hydrogen with deuterium (B1214612) atoms has the potential to alter the pharmacokinetic properties of the molecule, a concept known as the "deuterium effect." This alteration can manifest as a slower rate of metabolism, potentially leading to a longer half-life and increased systemic exposure.

Pharmacokinetic Profile of Tetrahydrouridine (THU)

A key preclinical study in mice has characterized the pharmacokinetic parameters of THU following both intravenous (IV) and oral (PO) administration. The findings from this study are summarized in the table below.

Pharmacokinetic Parameter	Intravenous (IV) Administration (100 mg/kg)	Oral (PO) Administration (100 mg/kg)
Terminal Half-life (t1/2)	73 minutes	85 minutes
Clearance (CL)	9.1 ml/min/kg	Not Applicable
Volume of Distribution (Vd)	0.95 l/kg	Not Applicable
Oral Bioavailability (F)	Not Applicable	~20%
Data sourced from a pharmacokinetic study in mice.[1]

Following a 100 mg/kg intravenous dose in mice, THU exhibited a terminal half-life of 73 minutes.[1] The clearance was determined to be 9.1 ml/min/kg, and the volume of distribution was 0.95 l/kg. When administered orally at the same dose, THU showed an oral bioavailability of approximately 20% and a slightly longer terminal half-life of 85 minutes.

Potential Pharmacokinetic Impact of Deuteration: Tetrahydrouridine-d3 (THU-d3)

Direct comparative pharmacokinetic data for THU-d3 is not available in the reviewed literature. However, the principle of kinetic isotope effect suggests that the replacement of hydrogen with deuterium at a site of metabolic transformation can slow down the rate of enzymatic reactions. This is because the carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, requiring more energy to break.

If the deuteration in THU-d3 is at a position susceptible to metabolism by enzymes, it could theoretically lead to:

• Reduced Rate of Metabolism: A slower breakdown of the drug by metabolic enzymes.

• Increased Half-life (t1/2): The drug would remain in the body for a longer period.

• Increased Area Under the Curve (AUC): Greater overall drug exposure.

• Potentially Altered Clearance (CL): A lower rate of elimination from the body.

It is important to note that these are theoretical advantages based on the principles of drug metabolism and the kinetic isotope effect. Without direct experimental data from a comparative pharmacokinetic study of THU and THU-d3, these potential differences remain speculative.

Experimental Protocols

The pharmacokinetic data for THU presented in this guide was obtained from a study in mice. The following is a summary of the experimental methodology employed in that study.

1. Animal Model:

• Male CD2F1 mice were used for the study.

2. Drug Administration:

• Intravenous (IV): THU was administered at a dose of 100 mg/kg.

• Oral (PO): THU was administered by gavage at doses of 30, 100, and 300 mg/kg.

3. Sample Collection:

• At specified time points after drug administration, blood samples were collected from euthanized mice into heparinized syringes.

4. Bioanalytical Method:

• Plasma concentrations of THU were quantified using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

• Deuterated THU (THU-d3) was used as the internal standard in the assay to ensure accuracy and precision.

5. Pharmacokinetic Analysis:

• Plasma concentration-time data was analyzed using non-compartmental methods to determine key pharmacokinetic parameters such as half-life, clearance, volume of distribution, and oral bioavailability.

Visualizing the Experimental Workflow

The following diagram illustrates the typical workflow for a preclinical pharmacokinetic study as described in the literature for Tetrahydrouridine.

Caption: Workflow of a preclinical pharmacokinetic study of Tetrahydrouridine.

References

• 1. Plasma pharmacokinetics and oral bioavailability of 3,4,5,6-tetrahydrouridine, a cytidine deaminase inhibitor, in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of tetrahydrouridine on pharmacokinetics and pharmacodynamics of oral decitabine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effects of tetrahydrouridine on pharmacokinetics and pharmacodynamics of oral decitabine - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Cedazuridine and Tetrahydrouridine: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an in-depth, objective comparison of Cedazuridine and Tetrahydrouridine (B1681287), two critical inhibitors of cytidine (B196190) deaminase (CDA). This analysis is supported by experimental data to inform research and development decisions.

Cedazuridine and Tetrahydrouridine are both potent inhibitors of the enzyme cytidine deaminase, which plays a crucial role in the metabolism of cytidine analogue drugs. By inhibiting CDA, these compounds can significantly increase the oral bioavailability and therapeutic efficacy of co-administered drugs that are otherwise rapidly degraded. Cedazuridine, a fluorinated derivative of Tetrahydrouridine, represents a next-generation inhibitor designed for improved pharmaceutical properties.

Mechanism of Action: Inhibiting Cytidine Deaminase

Both Cedazuridine and Tetrahydrouridine function as competitive inhibitors of cytidine deaminase. This enzyme is primarily found in the gastrointestinal tract and liver and is responsible for the deamination of cytidine and its analogues, converting them into inactive uridine (B1682114) derivatives. By binding to the active site of CDA, these inhibitors prevent the breakdown of susceptible drugs, thereby increasing their plasma concentrations and overall exposure. This mechanism is particularly crucial for the oral administration of drugs like decitabine (B1684300), a hypomethylating agent used in the treatment of myelodysplastic syndromes (MDS).

Fig. 1: Mechanism of Cytidine Deaminase Inhibition.

Quantitative Comparison of Performance

The following tables summarize the key quantitative data for Cedazuridine and Tetrahydrouridine based on available preclinical and clinical studies.

Table 1: In Vitro Cytidine Deaminase Inhibition

Compound	IC50	Ki	Source
Cedazuridine	0.281 µM[1]	-	[1]
Tetrahydrouridine	152 µM[2]	100 - 400 nM	[2][3]

Note: IC50 and Ki values for Tetrahydrouridine are from different sources and may not be directly comparable due to variations in experimental conditions.

Table 2: Pharmacokinetic Parameters (in combination with Decitabine)

Parameter	Cedazuridine + Decitabine (Oral)	Tetrahydrouridine + Decitabine (Oral)
Decitabine Bioavailability	Equivalent systemic exposure (AUC) to IV decitabine[4][5]	Relative bioavailability of decitabine ≥74% compared to separate oral administration of THU and decitabine[6]
Cedazuridine Half-life	Not explicitly stated for Cedazuridine alone in combination studies.	Not explicitly stated for Tetrahydrouridine alone in combination studies.
Decitabine Half-life (Oral)	Not explicitly stated.	Extended absorption time and widened concentration-time profile[7]

Table 3: Physicochemical Properties

Property	Cedazuridine	Tetrahydrouridine
Chemical Structure	Fluorinated tetrahydrouridine derivative[8]	Tetrahydrouridine
Stability in Acidic pH	Stable in gastric acid conditions[9]	Unstable in acidic environments[9]

Experimental Protocols

This section details the methodologies for key experiments cited in the comparison.

In Vitro Cytidine Deaminase (CDA) Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of a compound against CDA.

Methodology:

• Enzyme and Substrate Preparation: Recombinant human CDA and a suitable substrate (e.g., cytidine or a fluorogenic substrate) are prepared in an appropriate assay buffer (e.g., Tris-HCl buffer at physiological pH).

• Inhibitor Preparation: The test inhibitor (Cedazuridine or Tetrahydrouridine) is serially diluted to a range of concentrations.

• Reaction Initiation: The CDA enzyme is pre-incubated with the inhibitor for a specified period. The reaction is then initiated by the addition of the substrate.

• Detection: The rate of product formation (e.g., uridine or a fluorescent product) is measured over time using a suitable detection method, such as UV-spectrophotometry or fluorescence spectroscopy.

• Data Analysis: The percentage of inhibition at each inhibitor concentration is calculated relative to a control reaction without the inhibitor. The IC50 value is determined by fitting the concentration-response data to a sigmoidal dose-response curve.

Fig. 2: Workflow for CDA Inhibition Assay.

Pharmacokinetic Studies in Animal Models

Objective: To evaluate the effect of CDA inhibitors on the pharmacokinetic profile of co-administered drugs like decitabine.

Methodology:

• Animal Model: A suitable animal model, such as mice or non-human primates, is selected.

• Dosing: Animals are divided into groups and administered the cytidine analogue drug (e.g., decitabine) either alone or in combination with the CDA inhibitor (Cedazuridine or Tetrahydrouridine). The administration can be oral or intravenous for comparison.

• Blood Sampling: Blood samples are collected at predetermined time points after drug administration.

• Sample Processing: Plasma is separated from the blood samples.

• Bioanalysis: The concentration of the drug and its metabolites in the plasma samples is quantified using a validated analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Pharmacokinetic Analysis: Pharmacokinetic parameters, including Area Under the Curve (AUC), maximum concentration (Cmax), time to maximum concentration (Tmax), and half-life (t1/2), are calculated from the plasma concentration-time data using non-compartmental or compartmental analysis.

In Vitro Stability in Simulated Gastric Fluid (SGF)

Objective: To assess the chemical stability of a compound in an acidic environment mimicking the stomach.

Methodology:

• Preparation of SGF: Simulated Gastric Fluid is prepared according to standard pharmacopeial guidelines (e.g., USP), typically containing sodium chloride and hydrochloric acid to achieve a pH of around 1.2.

• Incubation: The test compound (Cedazuridine or Tetrahydrouridine) is dissolved in the SGF at a known concentration and incubated at 37°C.

• Sampling: Aliquots are withdrawn from the incubation mixture at various time points.

• Analysis: The concentration of the remaining parent compound in each aliquot is determined using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC).

• Data Analysis: The percentage of the compound remaining at each time point is calculated to determine its degradation rate and stability profile in the acidic environment.

Conclusion

Cedazuridine represents a significant advancement over Tetrahydrouridine as a cytidine deaminase inhibitor, primarily due to its enhanced stability in acidic conditions. This improved stability translates to more reliable oral absorption and potentially more consistent clinical outcomes when co-administered with CDA-labile drugs. While both compounds effectively inhibit CDA, the superior physicochemical properties of Cedazuridine make it a more robust and clinically predictable option for enabling oral delivery of cytidine analogue therapeutics. The quantitative data on inhibitory potency and the pharmacokinetic enhancements of decitabine underscore the clinical advantages of Cedazuridine. Researchers and drug developers should consider these factors when selecting a CDA inhibitor for their specific applications.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Tetrahydrouridine, cytidine deaminase inhibitor (CAS 18771-50-1) (ab142080/1671) [abcam.com]
• 3. Cytidine deaminase Inhibitors (IC50, Ki) | AAT Bioquest [aatbio.com]
• 4. Oral decitabine-cedazuridine versus intravenous decitabine for myelodysplastic syndromes and chronic myelomonocytic leukaemia (ASCERTAIN): a registrational, randomised, crossover, pharmacokinetics, phase 3 study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Clinical activity, pharmacokinetics, and pharmacodynamics of oral hypomethylating agents for myelodysplastic syndromes/neoplasms and acute myeloid leukemia: A multidisciplinary review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pharmacokinetics and pharmacodynamics of an oral formulation of decitabine and tetrahydrouridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of tetrahydrouridine on pharmacokinetics and pharmacodynamics of oral decitabine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cedazuridine | C9H14F2N2O5 | CID 25267009 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Oral cedazuridine/decitabine for MDS and CMML: a phase 2 pharmacokinetic/pharmacodynamic randomized crossover study - PMC [pmc.ncbi.nlm.nih.gov]

Inter-laboratory Comparison of Tetrahydrouridine-d3 Quantification Methods: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of Tetrahydrouridine (THU), utilizing its deuterated stable isotope, Tetrahydrouridine-d3 (THU-d3), as an internal standard. While direct inter-laboratory comparison data for THU-d3 quantification is not publicly available, this guide establishes a benchmark for performance by presenting detailed data from a validated reference method. It also offers a comparative perspective on alternative analytical techniques, supported by data from similar compounds.

The Gold Standard: LC-MS/MS with Deuterated Internal Standard

The use of a stable isotope-labeled internal standard, such as THU-d3, is considered the gold standard in quantitative bioanalysis. This approach ensures the highest accuracy and precision by compensating for variations in sample preparation, chromatographic separation, and mass spectrometric detection.

Quantitative Performance of the Reference LC-MS/MS Method

The following table summarizes the performance characteristics of a validated LC-MS/MS assay for the quantification of THU in mouse plasma using THU-d3 as an internal standard. This data serves as a benchmark for laboratories aiming to establish or evaluate their own quantification methods.

Performance Characteristic	Result
Linearity Range	0.2 - 50 µg/mL
Accuracy	92.5% - 109.9%
Precision (Intra-day & Inter-day)	2.1% - 9.0% (CV)
Recovery	92.9% - 119.3%
Ion Suppression	Negligible (-17.5% to -0.2%)
Stability (Freeze/Thaw)	93.1% - 102.1%
Stability (-80°C for 3 months)	99.5% - 110.9%
Stability (Room temp for 4h)	92.1% - 102.4%

Comparative Overview of Analytical Techniques

While the validated LC-MS/MS method with a deuterated internal standard provides superior performance, other techniques like HPLC-UV are also used for the quantification of nucleoside analogs. The following is a general comparison:

Feature	LC-MS/MS	HPLC-UV
Sensitivity	Very High (ng/mL to pg/mL)	Moderate (µg/mL to ng/mL)
Specificity	Very High (based on mass-to-charge ratio)	Moderate (potential for interference from co-eluting compounds)
Throughput	High	Moderate
Cost	High	Low to Moderate
Robustness	Can be affected by matrix effects	Generally robust

The higher sensitivity and specificity of LC-MS/MS make it the preferred method for bioanalytical studies where low concentrations of the analyte are expected and a complex matrix is present.

Experimental Protocols

Validated LC-MS/MS Method for Tetrahydrouridine Quantification

This protocol is based on a published and validated method for the quantification of THU in mouse plasma.

1. Sample Preparation:

• A simple protein precipitation step is employed.

• Acetonitrile (B52724) is used to precipitate plasma proteins.

• Deuterated THU (THU-d3) is used as the internal standard.

2. Liquid Chromatography:

• Separation Technique: Hydrophilic Interaction Chromatography (HILIC).

• Column: Amino column.

• Mobile Phase: Isocratic mobile phase consisting of 0.1% formic acid in acetonitrile and water.

• A wash step is included between samples.

3. Mass Spectrometry:

• Ionization Mode: Positive-mode electrospray ionization (ESI).

• Detection Mode: Multiple Reaction Monitoring (MRM).

Visualizations

Metabolic Pathway of Cytidine (B196190) Analogs and Inhibition by Tetrahydrouridine

Tetrahydrouridine is a potent inhibitor of cytidine deaminase (CDA), an enzyme responsible for the metabolic deactivation of several anticancer cytidine analogue drugs, such as gemcitabine. The following diagram illustrates this pathway.

The Gold Standard: Justification for Using a Deuterated Internal Standard in Regulatory Submissions

In the rigorous landscape of drug development and regulatory submissions, the integrity of bioanalytical data is paramount. The U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) mandate stringent validation of bioanalytical methods to ensure data accuracy and reliability. A critical component of a robust bioanalytical assay, particularly for liquid chromatography-mass spectrometry (LC-MS/MS), is the use of an appropriate internal standard (IS). Among the available options, deuterated internal standards, a type of stable isotope-labeled internal standard (SIL-IS), are widely recognized as the gold standard. This guide provides a comprehensive comparison of deuterated internal standards with other alternatives, supported by experimental data, to justify their preferential use in regulatory submissions.

The Critical Role of Internal Standards in Bioanalysis

An internal standard is a compound of known concentration added to all samples, including calibration standards, quality controls (QCs), and study samples, before any sample processing.[1][2] Its primary function is to compensate for variability that can arise during the analytical workflow, which includes:

• Matrix Effects: Variations in the biological matrix (e.g., plasma, urine) can suppress or enhance the ionization of the analyte, leading to inaccurate quantification.[3]

• Extraction Recovery: Inconsistencies in the recovery of the analyte during sample preparation steps.[1][3]

• Injection Volume Variability: Minor differences in the volume of the sample injected into the analytical instrument.[4]

• Instrumental Drift: Changes in instrument sensitivity over the course of an analytical run.[1]

An ideal internal standard should mimic the physicochemical properties of the analyte throughout the entire analytical process to ensure accurate and precise quantification.[2]

Superiority of Deuterated Internal Standards: A Comparative Analysis

Deuterated internal standards are molecules in which one or more hydrogen atoms have been replaced by their stable isotope, deuterium.[3] This subtle modification results in a compound that is chemically almost identical to the analyte but with a different mass, allowing it to be distinguished by the mass spectrometer.[5] This near-identical nature is the key to its superior performance compared to other types of internal standards, such as structural analogs.

Quantitative Performance Comparison

The following table summarizes the key performance differences between deuterated internal standards and structural analog internal standards based on established analytical validation parameters.[3][6]

Performance Parameter	Deuterated Internal Standard	Structural Analog Internal Standard	Justification
Co-elution with Analyte	Generally co-elutes, with the potential for slight chromatographic shifts (isotope effect).[1]	Elutes at a different retention time.	Co-elution ensures that both the analyte and the IS experience the same matrix effects at the same time, leading to more effective compensation.[4]
Extraction Recovery	Virtually identical to the analyte.[1]	Can differ significantly from the analyte.	Similar recovery ensures that any variability in the extraction process affects both the analyte and the IS equally.
Ionization Efficiency	Nearly identical to the analyte.[1]	Can differ significantly from the analyte.	Similar ionization efficiency is crucial for accurate compensation of matrix-induced ion suppression or enhancement.
Matrix Effect Compensation	Excellent	Variable and often poor.[3]	Due to co-elution and identical ionization properties, a deuterated IS effectively normalizes variations in instrument response caused by matrix effects.[2]

Experimental Data: Accuracy and Precision

Experimental data consistently demonstrates the enhanced accuracy and precision of bioanalytical methods using deuterated internal standards. A study comparing a deuterated IS with a structural analog for the quantification of a specific analyte yielded the following results:[7]

Internal Standard Type	Mean Bias (%)	Standard Deviation (%)
Deuterated IS	100.3	7.6
Structural Analog IS	96.8	8.6

These data indicate that the assay with the deuterated internal standard had a mean bias closer to the true value and lower variability, signifying improved accuracy and precision.[7] Similarly, a study on the immunosuppressant drug sirolimus showed that the inter-patient assay imprecision (CV) was consistently lower with a deuterated internal standard (2.7%-5.7%) compared to a structural analog (7.6%-9.7%).[8]

Regulatory Perspective: A Clear Preference for Stable Isotope-Labeled Internal Standards

Regulatory bodies like the FDA and EMA strongly advocate for the use of stable isotope-labeled internal standards in bioanalytical methods. While not an explicit mandate, their guidance documents emphasize the importance of using an appropriate IS to ensure data integrity.[2][3] The International Council for Harmonisation (ICH) M10 guideline, which harmonizes the recommendations of the FDA and EMA, also recommends the use of a SIL-IS when using mass spectrometric detection.[9] Submissions to regulatory agencies that utilize SIL-IS are generally viewed more favorably as they demonstrate a commitment to robust and reliable analytical methodology.[3] The EMA has even rejected studies where they felt a surrogate internal standard was not a close enough analog.[4]

Experimental Protocols

To objectively evaluate the performance of a deuterated internal standard against a structural analog, a series of validation experiments are conducted. A key experiment is the evaluation of matrix effects.

Protocol: Quantitative Assessment of Matrix Effects

Objective: To quantify the degree of ion suppression or enhancement for an analyte and to assess the ability of a deuterated internal standard to compensate for these effects in a specific biological matrix.[10]

Methodology:

• Prepare three sets of samples:

  • Set A (Neat Solution): The analyte and the internal standard are spiked into the mobile phase or reconstitution solvent at a known concentration.

  • Set B (Post-Spiked Matrix): Blank matrix from at least six different sources is extracted first. The analyte and the internal standard are then spiked into the final, clean extract.

  • Set C (Pre-Spiked Matrix): The analyte and the internal standard are spiked into the blank matrix before the extraction process begins. (This set is primarily used to determine recovery but is often prepared concurrently).[10]

• Analyze all three sets of samples by LC-MS/MS.

• Calculate the Matrix Effect (ME) and Recovery (RE):

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) x 100

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) x 100[10]

Data Interpretation:

• An ME of 100% indicates no matrix effect.

• An ME < 100% indicates ion suppression.

• An ME > 100% indicates ion enhancement.[10]

By comparing the ME of the analyte with and without normalization by the deuterated internal standard, one can quantitatively assess the effectiveness of the IS in compensating for matrix effects.

Visualizing the Rationale and Workflow

The following diagrams, created using the DOT language, illustrate the logical justification for selecting a deuterated internal standard and the typical workflow of a bioanalytical assay.

Caption: Decision tree for internal standard selection in bioanalysis.

Caption: Workflow of a bioanalytical assay using a deuterated IS.

Conclusion

The use of a deuterated internal standard is strongly justified for bioanalytical methods intended for regulatory submission. Their near-identical physicochemical properties to the analyte of interest provide superior compensation for analytical variability, most notably matrix effects, leading to enhanced accuracy and precision.[11] While the initial cost of a deuterated standard may be higher than that of a structural analog, the investment is offset by the generation of higher quality, more reliable data, which is less likely to face scrutiny during regulatory review. For researchers, scientists, and drug development professionals, the adoption of deuterated internal standards is a critical step in ensuring the integrity and success of their regulatory submissions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. FDA 2018 Bioanalytical Method Validation - A Practical Assessment - Quinta Analytica [quinta.cz]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Personal protective equipment for handling Tetrahydrouridine-d3

Essential Safety and Handling Guide for Tetrahydrouridine-d3

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Tetrahydrouridine-d3. The following procedures are designed to ensure the safe handling, storage, and disposal of this compound.

For research use only. Not for human or veterinary use.

Personal Protective Equipment (PPE)

When handling Tetrahydrouridine-d3, it is imperative to use appropriate personal protective equipment to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment:

Protection Type	Specific Recommendations	Citation
Eye/Face Protection	Wear safety glasses with side shields or goggles.	[1]
Skin Protection	Wear protective gloves and a lab coat or other protective clothing.	[1][2]
Respiratory Protection	Not typically required under normal use with adequate ventilation. If dust is generated or ventilation is inadequate, use a NIOSH/MSHA-approved respirator.	[2]

General Hygiene Practices: Always handle Tetrahydrouridine-d3 in accordance with good industrial hygiene and safety practices.[1] Wash hands thoroughly after handling and before eating, drinking, or smoking.[3]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for its safe handling.

Property	Value	Citation
Molecular Formula	C₉H₁₃D₃N₂O₆	[4]
Molecular Weight	251.25 g/mol	[4]
Appearance	Solid	[3][5]
Storage Temperature	Store at -20°C. Protect from moisture.	[2]

Step-by-Step Handling and Storage Procedures

Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leaks.

• Store the compound in a tightly sealed container at -20°C in a dry environment.[2]

• Protect from moisture.[2]

Handling:

• Ensure adequate ventilation in the work area.[1][2]

• Wear all recommended PPE as outlined in Section 1.

• Avoid creating dust when handling the solid form.[2]

• Do not eat, drink, or smoke in the handling area.[3]

First Aid Measures

In the event of exposure, follow these first aid procedures immediately.

Exposure Type	First Aid Procedure	Citation
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Consult a physician.	[2]
Skin Contact	Wash the affected area with soap and water.	[2]
Eye Contact	Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.	[2]
Ingestion	Clean mouth with water. Never give anything by mouth to an unconscious person. Consult a physician.	[2]

Spill and Disposal Plan

Spill Cleanup: In the event of a spill, follow these steps to ensure safe cleanup:

• Evacuate and Secure: Evacuate unnecessary personnel from the spill area. Ensure adequate ventilation.[2]

• Use PPE: Wear appropriate personal protective equipment, including respiratory protection if dust is present.[2]

• Containment: Prevent further leakage or spillage if it is safe to do so.[2]

• Cleanup:

  • For solid spills, cover with a plastic sheet or tarp to minimize spreading.[2]

  • Mechanically take up the spilled material and place it in an appropriate container for disposal.[2]

  • Avoid creating dust.[2]

  • Clean the contaminated surface thoroughly.[2]

Disposal: Dispose of Tetrahydrouridine-d3 and any contaminated materials in accordance with all applicable federal, state, and local environmental regulations. Contact a licensed professional waste disposal service to dispose of this material.

Visual Workflow for Safe Handling

The following diagram illustrates the key decision-making and procedural steps for the safe handling of Tetrahydrouridine-d3.

Safe Handling Workflow for Tetrahydrouridine-d3

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]